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Core Science & Biosynthesis

Foundational

Physical and Chemical Properties of 2-Cyclobutoxy-6-fluoroaniline: A Technical Guide for Medicinal Chemistry

Executive Summary In contemporary medicinal chemistry, the strategic incorporation of highly functionalized aniline derivatives is critical for optimizing the pharmacokinetic and pharmacodynamic profiles of small molecul...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In contemporary medicinal chemistry, the strategic incorporation of highly functionalized aniline derivatives is critical for optimizing the pharmacokinetic and pharmacodynamic profiles of small molecules. 2-Cyclobutoxy-6-fluoroaniline (CAS: 1250739-16-2) has emerged as a privileged building block[1]. The unique ortho-fluoro and ortho-cyclobutoxy substitution pattern creates a highly specific conformational space, making it an invaluable intermediate in the synthesis of kinase inhibitors, mineralocorticoid receptor antagonists, and targeted protein degraders (PROTACs). This whitepaper details its physicochemical properties, synthetic methodologies, and applications, providing a robust framework for drug development professionals.

Physicochemical Profiling & Structural Rationale

The physical and chemical properties of 2-Cyclobutoxy-6-fluoroaniline dictate its behavior both as a synthetic intermediate and as a pharmacophore in biological systems.

Quantitative Data Summary
PropertyValue / DescriptionMechanistic Implication
Chemical Name 2-Cyclobutoxy-6-fluoroanilineStandard IUPAC nomenclature.
CAS Number 1250739-16-2Unique identifier for procurement and literature[1].
Molecular Formula C10H12FNODetermines exact mass for high-resolution MS.
Molecular Weight 181.21 g/mol Low molecular weight allows for downstream elaboration without exceeding Lipinski's Rule of 5.
Predicted pKa (Amine) ~3.5 – 4.0The strong inductive electron-withdrawing effect (-I) of the ortho-fluorine lowers the basicity of the amine compared to unsubstituted aniline (pKa 4.6), improving membrane permeability and reducing hERG liabilities.
Predicted LogP ~2.8The rigid, non-polar cyclobutane ring significantly increases lipophilicity, enhancing binding affinity in hydrophobic protein pockets.
Boiling Point ~250 – 260 °CIndicates moderate volatility; requires care during high-vacuum distillation.
Structural Causality in Drug Design

The simultaneous presence of a fluorine atom and a cyclobutoxy group on the aniline core is not coincidental; it is a deliberate design choice. The fluorine atom provides metabolic stability by blocking cytochrome P450-mediated aromatic oxidation at the ortho position. Concurrently, the cyclobutoxy group offers a rigid, sterically demanding lipophilic bulk. Unlike a linear butoxy group, which suffers from high entropic penalties upon binding due to free rotation, the cyclobutane ring is conformationally restricted, leading to improved Lipophilic Efficiency (LipE) when occupying target hydrophobic pockets.

Synthetic Methodologies & Reaction Causality

The synthesis of 2-Cyclobutoxy-6-fluoroaniline typically proceeds via a two-step sequence starting from commercially available 2-fluoro-6-nitrophenol. As a Senior Application Scientist, I emphasize that understanding the causality behind the reagent selection is critical for scaling and optimizing this workflow[2].

Synthesis A 2-Fluoro-6-nitrophenol B O-Alkylation (Cyclobutyl Bromide, K2CO3, DMF, 80°C) A->B C 2-Cyclobutoxy-6- fluoronitrobenzene B->C SN2 Substitution D Nitro Reduction (Fe, NH4Cl, EtOH/H2O, 70°C) C->D E 2-Cyclobutoxy-6- fluoroaniline D->E Selective Reduction

Synthetic workflow for 2-Cyclobutoxy-6-fluoroaniline via SN2 alkylation and selective reduction.

Protocol 1: O-Alkylation (Etherification)

Objective: Synthesize 2-cyclobutoxy-6-fluoronitrobenzene.

  • Charge Reactor: Dissolve 1.0 eq of 2-fluoro-6-nitrophenol in anhydrous DMF (0.5 M concentration).

  • Base Addition: Add 2.0 eq of anhydrous Potassium Carbonate ( K2​CO3​ ).

  • Alkylation: Dropwise add 1.5 eq of cyclobutyl bromide. Heat the reaction to 80 °C for 12 hours[3].

  • Workup: Quench with water, extract with Ethyl Acetate (EtOAc), wash with brine, dry over Na2​SO4​ , and concentrate.

The Causality: Cyclobutyl bromide is a secondary alkyl halide, making it sterically hindered and susceptible to E2 elimination. By utilizing a polar aprotic solvent like DMF, the nucleophilicity of the phenoxide ion is maximized. K2​CO3​ is selected as a mild base to quantitatively deprotonate the highly acidic phenol without promoting base-catalyzed elimination of the alkyl halide[2].

Protocol 2: Chemoselective Nitro Reduction

Objective: Convert the nitro intermediate to 2-Cyclobutoxy-6-fluoroaniline.

  • Charge Reactor: Dissolve the intermediate in a 4:1 mixture of Ethanol/Water.

  • Reagent Addition: Add 5.0 eq of Iron (Fe) powder and 5.0 eq of Ammonium Chloride ( NH4​Cl ).

  • Reduction: Heat to 70 °C under vigorous stirring for 4 hours.

  • Workup: Filter the hot mixture through a Celite pad to remove iron oxides. Concentrate the filtrate, extract with Dichloromethane (DCM), and purify via silica gel chromatography.

The Causality: While catalytic hydrogenation (Pd/C, H2​ ) is standard for nitro reduction, the presence of the ortho-fluorine introduces a severe risk of hydrodefluorination. The use of Béchamp reduction conditions (Fe powder, NH4​Cl ) ensures absolute chemoselectivity, reducing the nitro group to an amine without cleaving the strong but reactive C-F bond.

Analytical Characterization & Self-Validation

Every protocol must be a self-validating system. To ensure the integrity of the synthesized 2-Cyclobutoxy-6-fluoroaniline, the following analytical suite must be executed:

  • Reaction Monitoring (TLC/LC-MS): The completion of the alkylation step is validated by the disappearance of the highly polar nitrophenol spot and the emergence of a faster-running, UV-active ether spot on TLC (Hexanes:EtOAc 4:1). LC-MS must confirm the absence of the m/z 156 [M−H]− peak of the starting material.

  • 1H NMR (400 MHz, CDCl3​ ): Validation of the cyclobutane ring incorporation is confirmed by a distinct multiplet at 1.6–2.5 ppm (6H, cyclobutane CH2​ ) and a characteristic oxymethine proton multiplet at ~4.7 ppm (1H, -O-CH-). The broad singlet at ~3.8 ppm (2H) validates the successful reduction to the primary amine ( −NH2​ ).

  • HPLC Purity: Run on a C18 column using a Water/Acetonitrile gradient with 0.1% TFA. The target compound must exhibit >98% purity (AUC at 254 nm) before deployment in downstream library synthesis.

Applications in Advanced Modalities

2-Cyclobutoxy-6-fluoroaniline is not an end-product; it is a highly specialized vector for advanced drug discovery, particularly in the realms of targeted kinase inhibition and PROTAC development[4].

Application Core 2-Cyclobutoxy-6-fluoroaniline Core Sub1 Aniline (-NH2) Synthetic Handle Core->Sub1 Sub2 Fluorine (-F) Metabolic Stability Core->Sub2 Sub3 Cyclobutoxy (-O-cBu) Lipophilic Pocket Binding Core->Sub3 App1 Kinase Inhibitor Hinge Binder Sub1->App1 Amide/Urea Formation App2 PROTAC Target Ligand Sub1->App2 Linker Attachment Sub2->App1 Sub3->App1 Hydrophobic Interaction

Structural rationale and medicinal chemistry applications of the 2-Cyclobutoxy-6-fluoroaniline core.

Kinase Inhibitor Design

In kinase inhibitor design, the aniline nitrogen frequently serves as the point of attachment to a central pyrimidine or quinoline scaffold via Buchwald-Hartwig cross-coupling or direct nucleophilic aromatic substitution ( SN​Ar ). Once incorporated, the fluoro-alkoxy-phenyl moiety projects into the hydrophobic back-pocket adjacent to the ATP-binding hinge region. The cyclobutoxy group perfectly fills this cavity, displacing high-energy water molecules and driving binding affinity through the hydrophobic effect.

PROTAC Ligand Development

For Proteolysis Targeting Chimeras (PROTACs), the aniline group can be acylated to form an amide bond, serving as the attachment point for PEG or alkyl linkers[4]. The metabolic stability imparted by the fluorine atom ensures that the target-binding ligand remains intact in vivo long enough to recruit the E3 ligase, facilitating the ubiquitination and subsequent degradation of the target protein.

References

  • Bidepharm.
  • Google Patents.Fused heterocyclic compounds and their use as mineralocorticoid receptor ligands (WO2007077961A2).
  • Googleapis.
  • Benchchem.

Sources

Exploratory

Structural and Physicochemical Profiling of 2-Cyclobutoxy-6-fluoroaniline: A Comprehensive Technical Guide

Executive Summary In modern drug discovery and materials science, the precise spatial arrangement and electronic distribution of functional groups dictate a molecule's efficacy and safety. 2-Cyclobutoxy-6-fluoroaniline (...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery and materials science, the precise spatial arrangement and electronic distribution of functional groups dictate a molecule's efficacy and safety. 2-Cyclobutoxy-6-fluoroaniline (CAS: 1250739-16-2) is a highly specialized ortho-disubstituted aniline derivative. Its unique substitution pattern—a strongly electronegative fluorine atom and a sterically demanding cyclobutoxy group adjacent to a primary amine—creates a distinct 3D conformational space.

As a Senior Application Scientist, I approach the structural elucidation and application of this compound not merely as a data-gathering exercise, but as a self-validating logic system. Every analytical choice and synthetic step must be deliberate, orthogonal, and causally linked to the molecule's unique physicochemical properties. This whitepaper provides a rigorous framework for understanding the molecular weight, 3D structure, and experimental validation of 2-Cyclobutoxy-6-fluoroaniline.

Molecular Weight and Quantitative Physicochemical Data

The foundational metric of any novel compound is its mass and elemental composition. The molecular weight of 2-Cyclobutoxy-6-fluoroaniline is 181.21 g/mol , placing it well within the optimal range for fragment-based drug discovery (FBDD), where low-molecular-weight building blocks are prioritized to maintain high ligand efficiency 1.

Table 1: Quantitative Physicochemical Profiling

PropertyValueCausality / Experimental Implication
Molecular Formula C₁₀H₁₂FNODefines the exact atomic stoichiometric ratio.
Molecular Weight 181.21 g/mol Ideal for FBDD; complies strictly with the "Rule of 3".
Exact Mass (Monoisotopic) 181.0903 DaThe critical target value for High-Resolution Mass Spectrometry (HRMS) validation.
CAS Registry Number 1250739-16-2Ensures unambiguous identification across chemical databases 2.
H-Bond Donors 1 (-NH₂)Facilitates critical target kinase or receptor binding interactions.
H-Bond Acceptors 1 (-O-)The ether oxygen participates in weak hydrogen bonding, influencing solubility.

3D Structure and Conformational Dynamics

The 3D architecture of 2-Cyclobutoxy-6-fluoroaniline is governed by the interplay of steric hindrance and electronic induction. Understanding these forces is critical for predicting how the molecule will behave in a biological pocket or a synthetic reaction.

  • Steric Bulk and the "Puckered" Ring: The cyclobutoxy group at the C2 position introduces significant steric volume. To relieve internal torsional strain (Pitzer strain), the four-membered cyclobutane ring does not sit flat; it adopts a "puckered" (butterfly) 3D conformation. When attached to the rigid planar phenyl ring via an ether linkage, rotation around the C(aryl)-O bond is restricted due to the adjacent amine at C1.

  • Electronic Push-Pull: The fluorine atom at C6 is highly electronegative. It exerts a strong inductive electron-withdrawing effect (-I) through the sigma bonds, while simultaneously offering weak resonance donation (+R) through its lone pairs. This dual effect pulls electron density away from the primary amine, causally lowering its pKa and making it less basic than an unsubstituted aniline.

  • Intramolecular Locking: The proximity of the -NH₂ protons to both the fluorine (N-H···F) and the ether oxygen (N-H···O) creates transient intramolecular hydrogen bonds. This effectively "locks" the molecule into a semi-planar conformation, reducing entropic penalty upon binding to a biological target 3.

Pharmacophore Core 2-Cyclobutoxy-6-fluoroaniline (Core Scaffold) F_Group Fluorine at C6 Core->F_Group C_Group Cyclobutoxy at C2 Core->C_Group N_Group Primary Amine at C1 Core->N_Group Metabolism Metabolic Shielding (Blocks CYP450) F_Group->Metabolism Lipid Enhanced Lipophilicity (Membrane Permeability) C_Group->Lipid Binding Target Engagement (H-Bonding) N_Group->Binding

Structural determinants of 2-Cyclobutoxy-6-fluoroaniline and PK implications.

Causality in Experimental Workflows: Analytical Validation

In structural characterization, relying on a single analytical technique is a critical failure point. To confidently confirm the 1,2,6-substitution pattern of 2-Cyclobutoxy-6-fluoroaniline (and differentiate it from its 1,2,5-isomer), a self-validating, orthogonal protocol utilizing NMR and HRMS must be employed.

Step-by-Step Methodology: Self-Validating Structural Confirmation

Step 1: Sample Preparation

  • Action: Dissolve 5 mg of the synthesized compound in 0.5 mL of deuterated dimethyl sulfoxide (DMSO-d6).

  • Causality: Why DMSO-d6? DMSO is a strong hydrogen-bond acceptor. It deliberately disrupts intermolecular amine-amine interactions, resulting in sharp, well-defined -NH₂ resonances in the ¹H NMR spectrum rather than broad, uninterpretable humps.

Step 2: High-Resolution Mass Spectrometry (LC-HRMS)

  • Action: Inject 1 µL of the sample into an LC-QTOF-MS system using electrospray ionization in positive mode (ESI+).

  • Causality: Why ESI+? The primary amine is the most basic site on the molecule. Positive electrospray ionization causally guarantees efficient protonation. The detection of the [M+H]⁺ ion at exactly m/z 182.0981 confirms the elemental formula and rules out impurities with differing atomic compositions.

Step 3: Multinuclear NMR Spectroscopy (¹H, ¹³C, ¹⁹F)

  • Action: Acquire spectra at 298 K. Pay specific attention to the ¹⁹F-to-¹H coupling in the aromatic region.

  • Causality: The ¹⁹F nucleus (Spin 1/2) will couple with the adjacent aromatic protons. The specific multiplicity and coupling constants ( J -values) in the ¹H NMR will definitively map the spatial relationship of the ring substituents, proving the fluorine is at the C6 position rather than C4 or C5. Furthermore, the cyclobutane -O-CH- proton will be shifted significantly downfield (~4.5 ppm) due to the deshielding effect of the oxygen atom.

Step 4: X-Ray Crystallography (Definitive 3D Resolution)

  • Action: Grow single crystals via slow evaporation from a dichloromethane/hexane solvent system.

  • Causality: While NMR and MS confirm connectivity and mass, X-ray diffraction provides absolute 3D spatial coordinates, physically proving the puckered state of the cyclobutane ring and the exact dihedral angle of the ether linkage.

ValidationWorkflow Prep Sample Prep (DMSO-d6) NMR 1H, 13C, 19F NMR (Regiochemistry) Prep->NMR HRMS LC-HRMS (Exact Mass) Prep->HRMS Data Data Synthesis & Validation NMR->Data HRMS->Data XRay X-Ray Crystallography (3D Conformation) Data->XRay If crystalline

Self-validating analytical workflow for structural confirmation of the compound.

Mechanistic Pathways in Drug Discovery

The inclusion of the 2-cyclobutoxy-6-fluoroaniline moiety in a drug development pipeline is rarely accidental; it is a calculated structural decision aimed at optimizing pharmacokinetics (PK):

  • Metabolic Shielding via Fluorination: Aromatic rings are highly susceptible to oxidation by Cytochrome P450 enzymes in the liver. By placing a strongly bonded fluorine atom at the C6 position, chemists effectively block this metabolic soft spot, causally increasing the compound's half-life in vivo.

  • Lipophilic Modulation via Cyclobutane: Achieving cellular penetrance requires a delicate balance of hydrophilicity and lipophilicity (LogP). The cyclobutoxy group adds significant lipophilic character, enhancing blood-brain barrier (BBB) penetration and cellular membrane permeability, without inflating the molecular weight as drastically as a cyclohexyl or aromatic ring would.

References

  • Benchchem. "2-Cyclobutoxy-5-fluoroaniline|C10H12FNO|RUO - Benchchem".
  • BLD Pharm. "1183150-21-1|2-Butoxy-6-fluoroaniline|BLD Pharm".
  • Bidepharm. "CAS号:946683-76-7 - 毕得医药". Bidepharm Chemical Properties Registry.

Sources

Foundational

Solubility of 2-Cyclobutoxy-6-fluoroaniline in common organic solvents

An In-Depth Technical Guide to the Solvation Thermodynamics and Experimental Quantification of 2-Cyclobutoxy-6-fluoroaniline Executive Summary In modern pharmaceutical process chemistry and agrochemical development, high...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Solvation Thermodynamics and Experimental Quantification of 2-Cyclobutoxy-6-fluoroaniline

Executive Summary

In modern pharmaceutical process chemistry and agrochemical development, highly functionalized building blocks like 2-Cyclobutoxy-6-fluoroaniline (CAS: 1250739-16-2) are critical for synthesizing complex active pharmaceutical ingredients (APIs). However, empirical solubility data for such niche, proprietary intermediates is rarely published in open literature.

As a Senior Application Scientist, I approach solvent selection not through trial and error, but through a rigorous, first-principles methodology. This whitepaper establishes a theoretical solvation framework based on molecular architecture and Hansen Solubility Parameters (HSP), followed by a self-validating experimental protocol to empirically quantify the solubility of 2-Cyclobutoxy-6-fluoroaniline across common organic solvents.

Molecular Architecture & Theoretical Solvation Dynamics

To predict how 2-Cyclobutoxy-6-fluoroaniline behaves in solution, we must first deconstruct its molecular architecture. The compound features an electron-rich aromatic core heavily modified by two distinct ortho-substituents:

  • The Fluorine Effect (C6 Position): The highly electronegative fluorine atom creates a strong local dipole moment. However, fluorine is a notoriously poor hydrogen-bond acceptor. More importantly, its inductive electron-withdrawing nature significantly reduces the basicity ( pKa​ ) of the adjacent primary amine, altering its capacity to interact with highly protic solvents [1].

  • Cyclobutoxy Sterics (C2 Position): The cyclobutane ring introduces significant hydrophobic bulk. While the ether oxygen can theoretically act as a weak hydrogen-bond acceptor, the steric hindrance from the adjacent cyclobutyl ring severely limits solvent access.

  • The Primary Amine (-NH₂): Capable of both hydrogen bond donation and acceptance, though its reactivity is dampened by the aforementioned ortho-substituents.

The Hansen Solubility Parameter (HSP) Framework

Because empirical data for this specific building block is scarce, we utilize the Hansen Solubility Parameters (HSP) framework to predict solvent compatibility [2]. The HSP model posits that "like dissolves like" by breaking down cohesive energy into three components:

  • Dispersion Forces ( δD​ )

  • Polar Interactions ( δP​ )

  • Hydrogen Bonding ( δH​ )

Solubility is predicted by calculating the spatial "distance" ( Ra​ ) between the solute and the solvent in a 3D coordinate system. If Ra​ is less than the interaction radius ( R0​ ) of the solute, dissolution is highly probable.

HSP_Workflow N1 2-Cyclobutoxy-6-fluoroaniline (Target Solute) N2 Calculate HSP Components (δD, δP, δH) N1->N2 N4 Compute HSP Distance (Ra) Ra² = 4(δD2-δD1)² + (δP2-δP1)² + (δH2-δH1)² N2->N4 N3 Determine Solvent Sphere Radius (R0) N3->N4 N5 Predict Solubility (Ra / R0 < 1 = Soluble) N4->N5

Fig 1: Theoretical Hansen Solubility Parameter (HSP) prediction workflow for solvent selection.

Predicted Solubility Profile in ICH Classified Solvents

Based on the molecular architecture—balancing the lipophilic cyclobutoxy group against the polar amine and fluoro-dipole—we can construct a predictive solubility matrix across standard ICH (International Council for Harmonisation) solvent classes.

Solvent ClassRepresentative SolventPredicted SolubilityMechanistic Rationale
Polar Protic Methanol, EthanolSoluble The solvent's hydroxyl groups form hydrogen bonds with the solute's primary amine. However, solubility is capped by the hydrophobic cyclobutane ring.
Polar Aprotic Dichloromethane (DCM), Ethyl AcetateHighly Soluble Optimal HSP alignment. The strong dipole-dipole interactions perfectly match the polarized C-F and C-O bonds without requiring extensive H-bond networks.
Non-Polar Heptane, TolueneModerately Soluble Dispersion forces ( δD​ ) dominate. The bulky cyclobutoxy group significantly enhances lipophilicity, allowing moderate dissolution.
Aqueous WaterInsoluble / Very Slightly Soluble The massive hydrophobic penalty of the cyclobutane ring and the fluorine atom completely disrupts the highly ordered water lattice [3].

Experimental Methodology: The Self-Validating SSF Protocol

Theoretical models must be empirically grounded. To determine the exact quantitative solubility of 2-Cyclobutoxy-6-fluoroaniline, we employ the Saturation Shake-Flask (SSF) method.

As an application scientist, I do not rely on single-point kinetic measurements. The protocol below is designed as a self-validating system to ensure true thermodynamic equilibrium is achieved.

Step-by-Step SSF Procedure:
  • Solid Addition (Excess): Add an excess amount of 2-Cyclobutoxy-6-fluoroaniline (e.g., 100 mg) to 1.0 mL of the target solvent in a sealed glass vial. Causality: An excess of solid is mandatory to ensure the solvent becomes fully saturated, transitioning the system from a kinetic dissolution state to a thermodynamic equilibrium between the solid and liquid phases.

  • Isothermal Equilibration: Place the vials in an orbital shaker set to a strict 25.0±0.1∘C and agitate at 300 RPM. Causality: Solvation enthalpy dictates that solubility is highly temperature-dependent. A fluctuation of even 1∘C can artificially skew the solubility profile by up to 10%.

  • Phase Separation: After agitation, centrifuge the vials at 10,000 RPM for 10 minutes, followed by filtration of the supernatant through a 0.22 µm PTFE syringe filter. Causality: Centrifugation and fine filtration prevent suspended micro-particulates from entering the analytical column, which would otherwise result in a false-positive concentration spike.

  • The Self-Validation Check: Extract samples at two distinct timepoints: 24 hours and 48 hours .

    • Trustworthiness Metric: Analyze both samples. If the concentration difference ( Δ ) between the 24h and 48h samples is <2% , the system has definitively reached thermodynamic equilibrium, validating the data. If Δ>2% , agitation must continue.

SSF_Protocol S1 Step 1: Solid Addition (Excess Solute + Solvent) S2 Step 2: Isothermal Agitation (24h & 48h Timepoints) S1->S2 S3 Step 3: Phase Separation (Centrifugation / Filtration) S2->S3 S4 Step 4: HPLC-UV Quantification S3->S4 S5 Step 5: Self-Validation (Δ Conc < 2% between timepoints) S4->S5

Fig 2: Self-validating Saturation Shake-Flask (SSF) experimental methodology.

Analytical Quantification Workflow (HPLC-UV)

Once the saturated supernatant is isolated, it must be accurately quantified. Given the structural chromophores of fluoroaniline derivatives [4], High-Performance Liquid Chromatography coupled with Ultraviolet detection (HPLC-UV) is the optimal analytical technique.

  • Column: C18 Reverse Phase (e.g., 50 mm × 4.6 mm, 1.8 µm particle size). The lipophilic nature of the cyclobutoxy group ensures strong retention on a C18 stationary phase.

  • Mobile Phase: A gradient of Water (0.1% Trifluoroacetic acid) and Acetonitrile. The acidic modifier (TFA) suppresses the ionization of the primary amine, ensuring sharp, symmetrical peak shapes.

  • Detection Wavelength: λ=230 nm and 280 nm . The π→π∗ transitions of the fluorinated aromatic ring provide strong UV absorbance at these wavelengths.

  • Calibration: Quantify the peak area against a 5-point standard calibration curve ( R2>0.999 ) prepared in a highly soluble diluent (e.g., pure Acetonitrile).

Downstream Implications for Drug Development

Understanding the exact solubility profile of 2-Cyclobutoxy-6-fluoroaniline is not merely an academic exercise; it dictates the efficiency of downstream chemical synthesis. High solubility in polar aprotic solvents (like DCM or Ethyl Acetate) makes this compound an excellent candidate for standard nucleophilic aromatic substitution ( SN​Ar ) or Buchwald-Hartwig cross-coupling reactions, where homogeneous catalysis is required. Conversely, its insolubility in water allows for highly efficient aqueous workups, where the product can be easily partitioned into the organic layer while inorganic byproducts are washed away.

References

  • Grokipedia. "Fluoroaniline - Chemical Properties and Solvation Dynamics." Retrieved from: [Link]

  • Prof Steven Abbott. "Hansen Solubility Parameters (HSP) Basics | Practical Solubility Science." Retrieved from: [Link]

  • National Center for Biotechnology Information (PubChem). "4-Fluoroaniline - Spectral Information and Chromophores." Retrieved from:[Link]

Sources

Protocols & Analytical Methods

Method

Catalytic reduction methods to produce 2-Cyclobutoxy-6-fluoroaniline

An In-Depth Technical Guide to the Catalytic Reduction of 2-Cyclobutoxy-6-fluoro-nitrobenzene Abstract This comprehensive application note provides detailed methodologies for the synthesis of 2-Cyclobutoxy-6-fluoroanilin...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Catalytic Reduction of 2-Cyclobutoxy-6-fluoro-nitrobenzene

Abstract

This comprehensive application note provides detailed methodologies for the synthesis of 2-Cyclobutoxy-6-fluoroaniline, a valuable amine intermediate in contemporary drug discovery. The primary focus is on the catalytic hydrogenation of its nitroaromatic precursor, 2-Cyclobutoxy-6-fluoro-nitrobenzene. We present and contrast two robust protocols utilizing Palladium on Carbon (Pd/C) and Raney® Nickel (Ra-Ni), respectively. This guide is structured to provide researchers, medicinal chemists, and process development scientists with not only step-by-step procedures but also the underlying scientific rationale for catalyst selection, reaction optimization, and safety considerations. Emphasis is placed on achieving high chemoselectivity, specifically the reduction of the nitro group while preserving the sensitive C-F bond.

Introduction: Significance and Synthetic Strategy

2-Cyclobutoxy-6-fluoroaniline is an important structural motif in medicinal chemistry. The strategic incorporation of a fluorine atom can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity to target proteins.[1][2] Similarly, the cyclobutane moiety serves as a rigid, non-planar scaffold that can improve pharmacokinetic profiles and offer unique vector orientations for interacting with biological targets.[3][4]

The most efficient and industrially scalable route to this aniline is through the reduction of its corresponding nitro precursor. Catalytic hydrogenation stands as the premier method for this transformation due to its high efficiency, clean conversion, and favorable environmental profile compared to stoichiometric reductants.[5] The core challenge of this synthesis lies in the chemoselective reduction of the nitro group without inducing hydrodefluorination—a common side reaction in the hydrogenation of halogenated aromatics.[6] This guide provides the necessary protocols to navigate this challenge effectively.

Precursor Synthesis: 2-Cyclobutoxy-6-fluoro-nitrobenzene

The synthesis of the nitroaromatic starting material is a critical first step. It is efficiently prepared via a Nucleophilic Aromatic Substitution (SNAr) reaction. The fluorine atom at the 2-position of 2,6-difluoronitrobenzene is highly activated towards nucleophilic attack by the electron-withdrawing effect of the adjacent nitro group.

Caption: SNAr synthesis of the nitroaromatic precursor.

Protocol 2.1: Synthesis of 2-Cyclobutoxy-6-fluoro-nitrobenzene
  • Reagents & Setup: To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2,6-difluoronitrobenzene (1.0 eq), anhydrous potassium carbonate (K₂CO₃, 3.0 eq), and anhydrous N,N-Dimethylformamide (DMF) (approx. 1.25 M solution).

  • Nucleophile Addition: Add cyclobutanol (1.0 eq) to the stirring suspension at room temperature.

  • Reaction: Heat the reaction mixture to 80 °C and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.[7]

  • Work-up: Upon completion, cool the mixture to room temperature and pour it into ice-cold water. Extract the aqueous layer three times with ethyl acetate.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield the desired product as a pale-yellow solid.

Catalytic Reduction: Mechanism and Catalyst Choice

The catalytic reduction of a nitro group to an amine is a six-electron process. The precise mechanism depends on the catalyst surface.

  • Palladium (Noble Metal) Pathway: The reaction is believed to proceed through a stepwise "hydrogenation" pathway involving intermediate species like nitrosobenzene and phenylhydroxylamine, which are sequentially reduced on the catalyst surface before the final amine is formed.

  • Nickel (Non-Noble Metal) Pathway: On more oxophilic, non-noble metals like nickel, the mechanism is thought to involve the initial dissociation of the N-O bonds, leading to a surface-bound nitrene-like species (Ph-N). This intermediate is then sequentially hydrogenated to the final aniline.

Caption: Contrasting mechanisms for nitro group reduction.

Expert Insights on Catalyst Selection:

The primary consideration for this specific transformation is preventing the hydrogenolysis of the carbon-fluorine bond.

  • Palladium on Carbon (Pd/C): Pd/C is a highly active and efficient catalyst for nitro reductions.[8] However, it is also highly active for hydrogenolysis. While the C-F bond is the strongest carbon-halogen bond (dissociation energy ~452 kJ/mol), it can still be cleaved under forcing conditions (high temperature, high pressure, or prolonged reaction times).[9] Therefore, when using Pd/C, milder conditions are imperative.

  • Raney® Nickel (Ra-Ni): Raney Nickel is often the catalyst of choice for substrates where dehalogenation of aromatic halides (Cl, Br, I) is a concern.[8] It generally shows lower activity for C-F bond cleavage compared to palladium, making it a more selective and safer option for this particular substrate, potentially allowing for more robust reaction conditions.[6]

Detailed Application Protocols

The following protocols provide a comprehensive guide for the catalytic reduction. An overview of the general workflow is presented below.

G General Experimental Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Analysis A Charge Reactor with Substrate & Solvent B Inert Atmosphere Purge (3x with N₂ or Ar) A->B C Add Catalyst Safely (under inert gas) B->C D Purge with H₂ (3x) C->D E Pressurize with H₂ & Heat to Temp D->E F Monitor Reaction (H₂ uptake, TLC/LCMS) E->F G Cool, Vent H₂, Purge with N₂ F->G H Filter Catalyst (Keep cake wet!) G->H I Concentrate Filtrate H->I J Purify & Characterize (NMR, MS, etc.) I->J

Caption: Generalized workflow for catalytic hydrogenation.

Protocol 4.1: Reduction using 10% Palladium on Carbon (Pd/C)

This protocol prioritizes mild conditions to minimize the risk of hydrodefluorination.

Materials & Equipment:

  • 2-Cyclobutoxy-6-fluoro-nitrobenzene

  • 10% Palladium on Carbon (50% wet with water)

  • Ethanol (EtOH) or Ethyl Acetate (EtOAc)

  • High-purity hydrogen (H₂) gas

  • High-purity nitrogen (N₂) or Argon (Ar) gas

  • Parr-type hydrogenation apparatus or a multi-neck flask with a hydrogen balloon

  • Celite® for filtration

  • Standard laboratory glassware

Safety Precautions:

  • Pyrophoric Catalyst: Palladium on carbon, especially when dry and saturated with hydrogen, can ignite spontaneously upon exposure to air.[8] Never allow the catalyst filter cake to dry. Handle the dry catalyst powder only under an inert atmosphere.[10]

  • Flammable Gas: Hydrogen gas is highly flammable and explosive. All operations must be conducted in a well-ventilated fume hood, away from ignition sources.

Procedure:

  • Reactor Setup: In a suitable pressure vessel, dissolve 2-Cyclobutoxy-6-fluoro-nitrobenzene (1.0 eq) in ethanol.

  • Inerting: Seal the vessel and purge the system thoroughly with nitrogen or argon gas (at least 3 cycles) to remove all oxygen.

  • Catalyst Addition: Under a positive pressure of inert gas, carefully add the 10% Pd/C (50% wet) catalyst (typically 1-2 mol% Pd loading relative to the substrate).

  • Hydrogenation: Purge the vessel with hydrogen gas (3 cycles). Pressurize the reactor to 1-3 atm (or use a hydrogen balloon) and stir the mixture vigorously at room temperature (20-25 °C).

  • Monitoring: Monitor the reaction by observing hydrogen uptake and by periodically analyzing aliquots via TLC or LC-MS. The reaction is typically complete within 2-6 hours. Avoid unnecessarily long reaction times.

  • Work-up: Once the reaction is complete, carefully vent the excess hydrogen and purge the system with nitrogen.

  • Filtration: Filter the reaction mixture through a pad of Celite® to remove the catalyst. Crucially, ensure the filter cake is kept wet with solvent during filtration to prevent ignition. [1] Rinse the filter cake with a small amount of fresh solvent.

  • Quenching: The recovered catalyst on the Celite® should be immediately quenched by transferring the wet cake to a large volume of water.

  • Isolation: Concentrate the filtrate under reduced pressure to obtain the crude 2-Cyclobutoxy-6-fluoroaniline. The product can be further purified if necessary.

Protocol 4.2: Reduction using Raney® Nickel (Ra-Ni)

This protocol is often preferred for halogenated substrates due to its higher selectivity against dehalogenation.

Materials & Equipment:

  • 2-Cyclobutoxy-6-fluoro-nitrobenzene

  • Raney® Nickel (approx. 50% slurry in water)

  • Methanol (MeOH) or Ethanol (EtOH)

  • High-purity hydrogen (H₂) gas

  • High-purity nitrogen (N₂) or Argon (Ar) gas

  • Pressure reactor with stirring and temperature control

  • Celite® for filtration

Safety Precautions:

  • Pyrophoric Catalyst: Like Pd/C, Raney Nickel is pyrophoric when dry. It is supplied as a water slurry for safety. Never allow the catalyst to dry out.[11][12][13]

  • Flammable Gas: Standard precautions for handling hydrogen gas apply.

Procedure:

  • Catalyst Preparation: In a separate flask under a nitrogen atmosphere, carefully decant the water from the required amount of Raney® Nickel slurry (typically 5-10% w/w relative to substrate). Wash the catalyst by decantation three times with the reaction solvent (e.g., Methanol) to replace the water.[5]

  • Reactor Setup: In the pressure reactor, dissolve the 2-Cyclobutoxy-6-fluoro-nitrobenzene (1.0 eq) in methanol.

  • Catalyst Transfer: Transfer the solvent-washed Raney® Nickel slurry to the reactor. This should be done under an inert atmosphere if possible.

  • Hydrogenation: Seal the reactor, purge with nitrogen (3x), then purge with hydrogen (3x). Pressurize the reactor to 3-5 atm of H₂ and heat to 40-50 °C with vigorous stirring.

  • Monitoring: Monitor the reaction by observing the drop in hydrogen pressure. The reaction is typically complete in 4-8 hours.

  • Work-up: After completion, cool the reactor to room temperature, vent the excess hydrogen, and purge thoroughly with nitrogen.

  • Filtration: Allow the dense Raney® Nickel catalyst to settle. The supernatant can be carefully decanted. Filter the remaining slurry through a pad of Celite®, ensuring the filter cake remains wet at all times.[14]

  • Quenching: Quench the recovered catalyst by slowly and carefully adding it to a large volume of water. For final disposal, the nickel can be dissolved by the slow addition of dilute hydrochloric acid.[15]

  • Isolation: Concentrate the filtrate under reduced pressure to yield the crude product, 2-Cyclobutoxy-6-fluoroaniline.

Data Presentation & Comparison

The choice between Pd/C and Raney® Nickel often involves a trade-off between reaction speed and selectivity. The following table provides an illustrative comparison for this specific transformation.

ParameterProtocol 4.1: Pd/CProtocol 4.2: Raney® NickelRationale / Comments
Catalyst 10% Pd on CarbonRaney® Nickel 2800Pd/C is more active but carries a higher risk of defluorination. Ra-Ni is more selective.[13]
Catalyst Loading 1-2 mol% Pd5-10% (w/w)Lower loading needed for highly active Pd/C. Ra-Ni requires higher loading by weight.
Solvent EtOH, EtOAcMeOH, EtOHProtic solvents like alcohols generally accelerate hydrogenation rates.[1]
Temperature (°C) 20 – 25 °C40 – 50 °CMilder temperature for Pd/C is crucial to minimize C-F bond cleavage.
Pressure (atm) 1 – 3 atm3 – 5 atmHigher pressure can be tolerated with Ra-Ni due to its lower hydrogenolysis activity.[6]
Reaction Time (h) 2 – 6 h4 – 8 hPd/C is generally faster due to its higher intrinsic activity.
Typical Yield (%) 90 – 98%>95%Both methods are high-yielding if optimized.
Selectivity Good to ExcellentExcellentRa-Ni offers a superior selectivity profile, minimizing the formation of the defluorinated aniline byproduct.

Note: The values presented are typical and may require optimization based on the specific reaction scale and equipment.

Conclusion

The catalytic reduction of 2-Cyclobutoxy-6-fluoro-nitrobenzene to 2-Cyclobutoxy-6-fluoroaniline is a highly effective transformation crucial for the synthesis of advanced pharmaceutical intermediates. Both Palladium on Carbon and Raney® Nickel serve as excellent catalysts for this process. For maximum selectivity and to mitigate the risk of hydrodefluorination, Raney® Nickel under moderate heat and pressure is the recommended method . For faster conversions at room temperature, Palladium on Carbon can be employed, but requires careful monitoring to prevent over-reduction. In all cases, strict adherence to safety protocols for handling pyrophoric catalysts and flammable hydrogen gas is paramount for a successful and safe laboratory operation.

References

  • Cole-Parmer. (2004). Material Safety Data Sheet - Raney nickel, activated catalyst 50% slurry in water. Retrieved from [Link]

  • University of Wisconsin-Madison. (n.d.). Safety Slide: Raney Nickel. Retrieved from [Link]

  • EPFL. (n.d.). Raney nickel - dlab @ EPFL. Retrieved from [Link]

  • The Sarpong Group - UC Berkeley. (n.d.). Standard Operating Procedures: Hydrogenation using Palladium on Carbon. Retrieved from [Link]

  • Chamberland Group - University of Nevada, Reno. (n.d.). SOP: Weighing and Working with Raney Nickel. Retrieved from [Link]

  • University of California, Santa Barbara. (n.d.). LCSS: PALLADIUM ON CARBON. Retrieved from [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: Palladium on activated carbon. Retrieved from [Link]

  • Wikipedia. (n.d.). Dehalogenation. Retrieved from [Link]

  • Rhodia. (1997). US Patent 5689021A: Raney-type catalysts for the hydrogenation of halonitroaromatic compounds. Google Patents.
  • MDPI. (2024). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. Molecules. Retrieved from [Link]

  • ACS Publications. (2021). Influence of Solvents and Additives on the Pyrophoricity of Palladium on Carbon Catalyst after Hydrogenation. Organic Process Research & Development. Retrieved from [Link]

  • ResearchGate. (2021). Influence of Solvents and Additives on the Pyrophoricity of Palladium on Carbon Catalyst after Hydrogenation. Retrieved from [Link]

  • RSC Publishing. (1966). Aromatic nucleophilic replacement. Part XVI.... Journal of the Chemical Society B. Retrieved from [Link]

  • Radboud Repository. (2021). Cyclobutanes in Small‐Molecule Drug Candidates. Retrieved from [Link]

  • PMC. (n.d.). Recent progress in therapeutic applications of fluorinated five-membered heterocycles.... Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Supporting information 1. Materials and Methods. Retrieved from [Link]

  • Google Patents. (n.d.). US4164517A - Preparation of fluoronitrobenzene.
  • Organic Syntheses. (n.d.). ORGANIC SYNTHESES PROCEDURE: Raney Nickel Catalyst. Retrieved from [Link]

  • ACS Publications. (2022). Base-Mediated Nitrophenyl Reductive Cyclization for the Synthesis of Hexahydro-2,6-methano-1-benzazocines. The Journal of Organic Chemistry. Retrieved from [Link]

  • ScienceDirect. (2000). Transfer hydrogenolysis of aromatic alcohols using Raney catalysts and 2-propanol. Tetrahedron Letters. Retrieved from [Link]

  • Bentham Science. (n.d.). Roles of Fluorine in Drug Design and Drug Action. Retrieved from [Link]

Sources

Application

Application Note: 2-Cyclobutoxy-6-fluoroaniline as a Strategic Building Block in Agrochemical Active Ingredient Synthesis

Introduction and Strategic Context The discovery and development of next-generation agrochemicals—particularly broad-spectrum fungicides—rely heavily on the precise tuning of molecular physicochemical properties. 2-Cyclo...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Strategic Context

The discovery and development of next-generation agrochemicals—particularly broad-spectrum fungicides—rely heavily on the precise tuning of molecular physicochemical properties. 2-Cyclobutoxy-6-fluoroaniline (CAS: 1250739-16-2) has emerged as a highly privileged building block in the synthesis of modern agricultural active ingredients 1. It is prominently featured in the structural optimization of Succinate Dehydrogenase Inhibitors (SDHIs) and picolinamide-based fungicides, which target the mitochondrial electron transport chain of fungal pathogens [[2]]().

This application note provides drug development professionals and formulation scientists with an in-depth mechanistic rationale, quantitative property comparisons, and self-validating synthetic protocols for utilizing this intermediate.

Mechanistic Rationale: The "Fluoro-Cyclobutoxy" Advantage

The incorporation of the 2-cyclobutoxy-6-fluoro substitution pattern on the aniline core is not arbitrary; it is a calculated design choice to maximize both target affinity and field stability.

  • The Fluorine Effect (C6 Position): The highly electronegative fluorine atom serves a dual purpose. First, it blocks cytochrome P450-mediated ortho-hydroxylation, significantly increasing the metabolic half-life of the active ingredient in the field. Second, the steric and electronic repulsion induced by the fluorine atom forces the adjacent amide bond (once coupled) into an orthogonal conformation relative to the aniline ring. This specific dihedral angle is critical for deep insertion into the narrow ubiquinone-binding pocket of the target enzyme 3.

  • The Cyclobutoxy Effect (C2 Position): The cyclobutane ring offers a unique balance of lipophilicity and rigidity. Unlike linear alkyl ethers (e.g., n-butoxy) which suffer from high entropic penalties upon binding, the constrained cyclobutoxy group perfectly fills the hydrophobic sub-pocket of the target receptor. Furthermore, it resists oxidative cleavage far better than standard methoxy or ethoxy groups 1.

Quantitative Data: Structure-Property Relationships

To understand the superiority of the 2-cyclobutoxy-6-fluoro substitution, we must analyze the physicochemical shifts it induces compared to legacy aniline building blocks.

Aniline Substitution ProfileEstimated cLogP Shift (Δ)Steric Bulk (Taft Es​ proxy)Metabolic Stability (O-Dealkylation Resistance)Primary Agrochemical Application
2-Methoxy-6-fluoro + 0.5LowLow (Rapid cleavage)Baseline structural models
2-Isopropoxy-6-fluoro + 1.2MediumModerateEarly-generation SDHIs
2-Cyclobutoxy-6-fluoro + 1.8High (Rigidified)High (Sterically shielded)Next-generation Fungicides 2

Table 1: Comparative physicochemical impact of varying the C2-alkoxy substituent on a 6-fluoroaniline core.

Experimental Protocols

The following methodologies detail the synthesis of the building block and its subsequent integration into an active pharmaceutical/agrochemical ingredient. Every protocol is designed as a self-validating system with integrated In-Process Controls (IPCs).

Protocol A: Synthesis of 2-Cyclobutoxy-6-fluoroaniline

Objective: Convert 2-fluoro-6-nitrophenol to the target aniline via selective O-alkylation and catalytic hydrogenation.

Step 1: O-Alkylation

  • Setup: Charge a dry, nitrogen-flushed reactor with 2-fluoro-6-nitrophenol (1.0 eq) and anhydrous N,N-Dimethylformamide (DMF, 10 volumes).

    • Causality: DMF is a polar aprotic solvent that prevents tight ion-pairing, thereby maximizing the nucleophilicity of the phenoxide ion for the subsequent SN​2 reaction.

  • Deprotonation: Add K2​CO3​ (2.0 eq).

    • Causality: Potassium carbonate is selected over stronger bases (like NaH) because it quantitatively deprotonates the phenol without initiating unwanted side reactions or requiring strict anhydrous handling.

  • Alkylation: Add bromocyclobutane (1.5 eq) dropwise. Heat the mixture to 80°C for 12 hours.

  • Self-Validation (IPC): Pull a 50 µL aliquot and analyze via LC-MS. The reaction is validated as complete when the starting material peak (<5% relative abundance) is replaced by the intermediate mass [M+H]+ .

  • Workup: Quench with ice water, extract with Ethyl Acetate (EtOAc), and wash the organic layer extensively with brine to remove residual DMF. Concentrate in vacuo.

Step 2: Catalytic Hydrogenation

  • Setup: Dissolve the crude 1-cyclobutoxy-2-fluoro-3-nitrobenzene in methanol (10 volumes).

  • Catalyst Addition: Add 10% Pd/C (0.05 eq).

    • Causality: Palladium on carbon under mild conditions (1 atm H2​ , room temperature) is highly chemoselective. It efficiently reduces the nitro group to an amine without triggering the hydrodefluorination of the aryl fluoride.

  • Reduction: Purge the vessel with N2​ (3x), then H2​ (3x). Stir vigorously under an H2​ atmosphere for 4 hours.

  • Self-Validation (IPC): Monitor via TLC (Hexane:EtOAc 3:1). The disappearance of the distinct yellow nitro compound and the emergence of a highly polar, UV-active amine spot confirms quantitative reduction.

  • Workup: Filter the suspension through a Celite pad to safely remove the pyrophoric Pd/C catalyst. Concentrate the filtrate to yield the pure 2-Cyclobutoxy-6-fluoroaniline.

Protocol B: Synthesis of a Model SDHI Fungicide (Amide Coupling)

Objective: Couple 2-Cyclobutoxy-6-fluoroaniline with a standard SDHI pharmacophore (e.g., 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid).

  • Acyl Chloride Formation: Suspend the pyrazole carboxylic acid (1.0 eq) in anhydrous Dichloromethane (DCM). Add a catalytic amount of DMF (0.05 eq), followed by the dropwise addition of oxalyl chloride (1.2 eq) at 0°C.

    • Causality: The combination of DMF and oxalyl chloride generates the Vilsmeier-Haack reagent in situ. This allows for the mild, low-temperature activation of the carboxylic acid, preventing the thermal degradation of the sensitive difluoromethyl group.

    • Self-Validation (IPC): The reaction is complete when visible gas evolution ( CO , CO2​ ) ceases.

  • Amide Coupling: Redissolve the concentrated acyl chloride in DCM. In a separate flask, dissolve 2-Cyclobutoxy-6-fluoroaniline (0.95 eq) and N,N-Diisopropylethylamine (DIPEA, 2.5 eq) in DCM.

    • Causality: DIPEA acts as a non-nucleophilic acid scavenger. It neutralizes the HCl generated during the coupling, ensuring the weakly nucleophilic fluoroaniline remains unprotonated and reactive.

  • Execution & Validation: Add the acyl chloride solution dropwise to the aniline solution at 0°C. Stir for 2 hours. Confirm product formation via LC-MS (target [M+H]+ peak). Wash with 1N HCl and saturated NaHCO3​ , dry over Na2​SO4​ , and concentrate.

Pathway Visualization

The following diagram illustrates the logical progression from raw materials to the final biological mechanism of action within the fungal pathogen.

G N1 2-Fluoro-6-nitrophenol N2 Alkylation (Cyclobutyl bromide, K2CO3) N1->N2 N3 Reduction (Pd/C, H2) N2->N3 N4 2-Cyclobutoxy-6-fluoroaniline (Key Intermediate) N3->N4 N5 Amide Coupling (Acyl Chloride, DIPEA) N4->N5 N6 SDHI / Picolinamide Fungicide N5->N6 N7 Mitochondrial Complex II/III Target Binding N6->N7 Target Inhibition N8 Fungal Cell Death N7->N8 Pathway Disruption

Fig 1: Synthetic workflow and biological mechanism of 2-Cyclobutoxy-6-fluoroaniline derivatives.

References

  • [1] CA3056055A1 - Pyridone compounds and agricultural and horticultural fungicides containing the same as active ingredients. Google Patents. 1

  • [3] EP3636636A1 - Pyridone compound and agricultural and horticultural fungicide. Google Patents. 3

  • [2] WO2019096709A1 - Microbiocidal picolinamide derivatives. Google Patents.2

Sources

Technical Notes & Optimization

Troubleshooting

Preventing oxidation and degradation of 2-Cyclobutoxy-6-fluoroaniline

A Guide to Preventing Oxidation and Degradation for Researchers, Scientists, and Drug Development Professionals Frequently Asked Questions (FAQs) Q1: My vial of 2-Cyclobutoxy-6-fluoroaniline, which was initially a colorl...

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Author: BenchChem Technical Support Team. Date: April 2026

A Guide to Preventing Oxidation and Degradation for Researchers, Scientists, and Drug Development Professionals

Frequently Asked Questions (FAQs)

Q1: My vial of 2-Cyclobutoxy-6-fluoroaniline, which was initially a colorless to light yellow liquid, has turned brown. What happened, and can I still use it?

A: The discoloration of your 2-Cyclobutoxy-6-fluoroaniline is a clear indicator of oxidation and degradation.[1][2] Like many aniline derivatives, this compound is sensitive to atmospheric oxygen and light.[1][3] The amino group (-NH₂) on the aromatic ring is susceptible to oxidation, which leads to the formation of highly colored impurities, such as quinone-like structures and polymeric materials.[2][4] The presence of these impurities can be detrimental to subsequent synthetic steps, potentially leading to lower yields, unexpected side products, and difficulty in purification.[1]

For applications requiring high purity, such as in pharmaceutical development, it is strongly advised to use a fresh, unoxidized batch of the compound. Using discolored material may compromise the reproducibility and integrity of your experimental results.[1]

Q2: What are the primary factors that cause the degradation of 2-Cyclobutoxy-6-fluoroaniline?

A: The degradation of 2-Cyclobutoxy-6-fluoroaniline is primarily driven by a combination of environmental factors:

  • Oxygen: Atmospheric oxygen is the main culprit in the oxidation of the aniline moiety.[1][2] The reaction is often a free-radical chain process that can be initiated by other factors.[5]

  • Light: Exposure to light, particularly UV radiation, can provide the energy to initiate and accelerate the oxidation process.[1][3][6]

  • Elevated Temperatures: Higher temperatures increase the rate of chemical reactions, including oxidation. Storing the compound at ambient or elevated temperatures will hasten its degradation.

  • Presence of Impurities: Certain metal ions or other impurities can catalyze the oxidation of anilines.[4]

The combination of the electron-donating amino group and the aromatic ring makes the molecule susceptible to oxidative processes. While the fluorine atom at the 6-position may have some influence on the electron density of the ring, the fundamental sensitivity of the aniline functional group remains.

Troubleshooting Guide

Issue: Observation of Discoloration (Yellowing to Browning)
  • Potential Cause: Exposure to air and/or light.

  • Troubleshooting Steps:

    • Assess the Extent: A pale yellow color might indicate minimal oxidation, while a dark brown or reddish color suggests significant degradation.[2]

    • Purity Analysis: If the experiment is critical, it is recommended to analyze the purity of the material using techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) to quantify the level of impurities.[4][7][8]

    • Consider Purification: For material that is only slightly discolored, purification by column chromatography or distillation may be an option.[9] However, this may not be practical for small quantities and does not guarantee the removal of all degradation products.

    • Recommended Action: For best results and to ensure reproducibility, it is always recommended to use a fresh vial of the compound.[1]

Issue: Inconsistent Reaction Yields or Unexpected Byproducts
  • Potential Cause: Use of degraded 2-Cyclobutoxy-6-fluoroaniline.

  • Troubleshooting Steps:

    • Verify Starting Material: Check the appearance of the 2-Cyclobutoxy-6-fluoroaniline. If it is discolored, it is a likely source of the problem.

    • Analytical Confirmation: If possible, obtain an analytical spectrum (e.g., ¹H NMR, LC-MS) of the starting material to confirm its identity and purity before use.

    • Implement Proper Handling: Moving forward, ensure that all handling of the compound is performed under an inert atmosphere and with protection from light.

    • Isolate and Characterize Byproducts: If feasible, isolating and characterizing the unexpected byproducts can provide insights into the side reactions caused by the impurities in the starting material.

Preventative Measures and Protocols

To maintain the integrity of 2-Cyclobutoxy-6-fluoroaniline, it is crucial to implement proper storage and handling procedures from the moment it is received.

Storage

Proper storage is the first line of defense against degradation.

ParameterRecommendationRationale
Atmosphere Inert Gas (Argon or Nitrogen)Prevents oxidation by excluding atmospheric oxygen.[1][6]
Temperature 2-8 °C (Refrigerated)Slows down the rate of degradation reactions.
Light Amber Vial or Protect from LightPrevents light-induced oxidation.[1][3][6]
Container Tightly SealedPrevents exposure to air and moisture.[1][10]
Handling: Inert Atmosphere Techniques

For experiments where high purity is critical, handling 2-Cyclobutoxy-6-fluoroaniline under an inert atmosphere is mandatory.[1]

Protocol 1: Weighing and Dispensing in a Glovebox

  • Preparation: Place the sealed vial of 2-Cyclobutoxy-6-fluoroaniline, a clean spatula, a tared receiving vessel (e.g., a round-bottom flask), and any other necessary equipment inside an inert atmosphere glovebox.

  • Inerting: Allow the antechamber to be thoroughly purged and refilled with inert gas (e.g., argon or nitrogen) for at least 20 minutes before transferring items into the main chamber.

  • Dispensing: Inside the glovebox, open the vial of 2-Cyclobutoxy-6-fluoroaniline. Using a clean pipette or syringe, transfer the desired amount to the tared receiving vessel.

  • Sealing: Securely seal the receiving vessel and the stock vial of 2-Cyclobutoxy-6-fluoroaniline.

  • Removal: The sealed receiving vessel can now be safely removed from the glovebox for use in your reaction.

Protocol 2: Handling using a Schlenk Line

  • Setup: Connect both the stock vial of 2-Cyclobutoxy-6-fluoroaniline (equipped with a septum) and the receiving flask to a Schlenk line.

  • Purge: Evacuate and backfill both vessels with an inert gas (e.g., argon or nitrogen) at least three times to remove air and moisture.

  • Transfer: Under a positive pressure of inert gas, use a clean, dry syringe to withdraw the desired volume of 2-Cyclobutoxy-6-fluoroaniline from the stock vial and transfer it to the receiving flask.

  • Completion: Once the transfer is complete, remove the syringe and ensure both vessels are properly sealed under a positive pressure of inert gas.

Visualizing Degradation and Prevention

Diagram 1: Proposed Oxidation Pathway

G Proposed Oxidation of 2-Cyclobutoxy-6-fluoroaniline A 2-Cyclobutoxy-6-fluoroaniline B Radical Cation A->B [O], hv C Dimerization/Polymerization B->C D Colored Impurities (e.g., Quinone-imines) C->D G Glovebox Handling Workflow Start Start Antechamber Place Materials in Antechamber Start->Antechamber Purge Purge and Refill Antechamber with Inert Gas Antechamber->Purge Transfer Transfer to Main Chamber Purge->Transfer Dispense Dispense Reagent Transfer->Dispense Seal Seal Stock and Reaction Vessels Dispense->Seal Remove Remove Reaction Vessel Seal->Remove End End Remove->End G Troubleshooting Discoloration Start Compound Discolored? Purity_Critical Is High Purity Critical? Start->Purity_Critical Yes Proceed_Caution Proceed with Caution (Risk of side reactions) Start->Proceed_Caution No Use_Fresh Use Fresh Compound Purity_Critical->Use_Fresh Yes Slight_Discoloration Slight Discoloration? Slight_Discoloration->Use_Fresh No Analyze Analyze Purity (HPLC/GC) Slight_Discoloration->Analyze Yes Purify Consider Purification (e.g., Chromatography) Analyze->Purify Purity_critical Purity_critical Purity_critical->Slight_Discoloration No

Caption: Decision tree for troubleshooting discolored 2-Cyclobutoxy-6-fluoroaniline.

References

  • Loba Chemie. (2021). ANILINE AR - Safety Data Sheet. [Link]

  • Veeprho. Aniline Impurities and Related Compound. [Link]

  • Wang, Y., et al. (2016). Degradation of aromatic amines in textile-dyeing sludge by combining the ultrasound technique with potassium permanganate. Ultrasonics Sonochemistry, 34, 888-895. [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. Advanced Stabilizers for Plastics: Understanding the Benefits of Aromatic Amine Antioxidants. [Link]

  • Performance Additives. Aromatic Amines Antioxidants for Polymers. [Link]

  • Ben Hammouda, S., et al. (2018). Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater. RSC Advances, 8(52), 29775-29783. [Link]

  • Google Patents. (2017).
  • Wang, X.-Y., et al. (1999). The Improved Method of Oxidation of 4-Fluoroaniline to 4-Fluoroazobenzene. Synthetic Communications, 29(3), 481-485. [Link]

  • Riggin, P.M., et al. (1984). Analytical Procedures for Aniline and Selected Derivatives in Wastewater and Sludge. EPA-600/S4-84-009. [Link]

  • Al-Malaika, S., & Suhartono, E. (2001). Phenols and aromatic amines as thermal stabilizers in polyolefin processing. Polymer Degradation and Stability, 73(3), 465-476. [Link]

  • Fakhraie, S., & Aberoomand-Azar, P. (2020). Separation of aniline from water and wastewater samples based on activated carbon nanoparticles and dispersive solid phase extraction. Advanced Materials and New Coatings, 3(4), 126-137. [Link]

  • ResearchGate. Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater. [Link]

  • Lanxess. (2015). Aniline Product Safety Summary. [Link]

  • Loba Chemie. (2015). 2-FLUOROANILINE FOR SYNTHESIS MSDS. [Link]

  • Wikipedia. Aniline. [Link]

  • Nimse, S. B., & Pal, D. (2015). Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity. Molecules, 20(4), 6298–6330. [Link]

  • MDPI. (2024). Identification of Aniline-Degrading Bacteria Using Stable Isotope Probing Technology and Prediction of Functional Genes in Aerobic Microcosms. Catalysts, 14(1), 64. [Link]

  • Khan, I., et al. (2015). Bacterial degradation of monocyclic aromatic amines. Journal of Industrial Microbiology & Biotechnology, 42(12), 1531–1548. [Link]

  • Grokipedia. 4-Fluoroaniline. [Link]

Sources

Optimization

Technical Support Center: Optimizing Reaction Parameters for 2-Cyclobutoxy-6-fluoroaniline Derivatives

Welcome to the Application Scientist Support Center. Synthesizing 2-cyclobutoxy-6-fluoroaniline derivatives requires precise control over two critical transformations: the nucleophilic aromatic substitution (S_NAr) of a...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Center. Synthesizing 2-cyclobutoxy-6-fluoroaniline derivatives requires precise control over two critical transformations: the nucleophilic aromatic substitution (S_NAr) of a difluoronitrobenzene precursor, and the subsequent catalytic hydrogenation of the nitro group. This guide addresses the most common failure points—regioselectivity loss and hydrodefluorination—by explaining the underlying thermodynamic and kinetic principles.

Section 1: S_NAr Reaction Troubleshooting (Etherification)

Q: Why am I observing di-substituted byproducts (e.g., 1,2-dicyclobutoxy-3-nitrobenzene) during the initial etherification step? A: The S_NAr reaction between 1,2-difluoro-3-nitrobenzene and cyclobutanol is highly exothermic. The strongly electron-withdrawing nitro group activates the ortho-fluorine (position 2) for nucleophilic attack. However, if the reaction temperature is not strictly controlled, the meta-fluorine (position 3) also becomes susceptible to substitution.

Causality & Solution: This is a classic kinetic vs. thermodynamic control issue. At 0 °C, the reaction is kinetically controlled, heavily favoring mono-substitution at the highly activated ortho position. If the temperature exceeds 25 °C, the thermal energy overcomes the activation barrier for the second substitution. You must initiate the cyclobutanol addition at 0 °C and strictly limit warming to room temperature (20–25 °C)[1].

Section 2: Catalytic Hydrogenation Troubleshooting (Nitro Reduction)

Q: My final aniline product shows significant loss of the fluorine atom. What causes this hydrodefluorination, and how do I prevent it? A: Hydrodefluorination is a competing pathway driven by the oxidative addition of the active catalyst metal into the C–F bond[2].

Causality & Solution: Palladium on carbon (Pd/C) strongly adsorbs the aromatic ring and is highly active for C–halogen bond cleavage, making it a poor choice for this substrate[3]. To prevent defluorination, switch to a chemoselective catalyst like 1% Platinum on Carbon (Pt/C) or Platinum dioxide (PtO2)[4]. Pt/C preferentially reduces the nitro group while leaving the C–F bond intact[3].

Q: I switched to Pt/C, but I am still seeing 5-10% defluorination. How can I optimize the pressure and temperature? A: Counterintuitively, running the hydrogenation at low pressures (e.g., balloon pressure, 0.1 MPa) or low temperatures (e.g., 25 °C) can increase defluorination.

Causality & Solution: Sluggish nitro reduction increases the residence time of the intermediate hydroxylamines and the final fluoroaniline on the catalyst surface, increasing the probability of C–F cleavage. The optimal parameters are a hydrogen pressure of 0.8 to 0.9 MPa and a temperature of 60 °C to 85 °C[4]. This ensures rapid, complete reduction of the nitro group (typically within 1–3 hours). Additionally, adding a catalyst poison like sodium hypophosphite (NaH2PO2) selectively inhibits the highly active edge sites responsible for dehalogenation without stopping nitro reduction[5].

Section 3: Mechanistic Workflow & Decision Tree

G Start 1,2-Difluoro-3-nitrobenzene (Starting Material) SNAr S_NAr with Cyclobutanol Control: 0°C → 25°C Start->SNAr Intermediate 2-Cyclobutoxy-1-fluoro-3-nitrobenzene (Intermediate) SNAr->Intermediate Decision Hydrogenation Catalyst Selection Intermediate->Decision PdC Pd/C Catalyst (High C-F Cleavage Risk) Decision->PdC Sub-optimal PtC Pt/C + NaH2PO2 (0.8 MPa, 80°C) Decision->PtC Optimal SideProduct Defluorinated Aniline (Yield Loss) PdC->SideProduct Hydrodefluorination Target 2-Cyclobutoxy-6-fluoroaniline (Target Product) PtC->Target Chemoselective Reduction

Workflow and catalyst decision tree for synthesizing 2-Cyclobutoxy-6-fluoroaniline.

Section 4: Quantitative Data & Optimization Matrices

Table 1: Temperature Effects on S_NAr Yield and Selectivity

Addition Temp (°C) Final Temp (°C) Mono-substituted Yield (%) Di-substituted Yield (%) Conclusion
0 20 (RT) > 95% < 2% Optimal kinetic control[1].
20 45 70% 25% Loss of regioselectivity.

| 65 | 65 | < 10% | > 85% | Thermodynamic di-substitution. |

Table 2: Hydrogenation Parameter Optimization Matrix

Catalyst Pressure (MPa) Temp (°C) Additive Reaction Time Defluorination (%)
10% Pd/C 0.1 25 None 12.0 h > 40.0%
1% Pt/C 0.1 25 None 8.0 h 8.0 - 15.0%
1% Pt/C 0.8 80 None 3.0 h 2.0 - 5.0%

| 1% Pt/C | 0.9 | 85 | NaH2PO2 | 2.75 h | < 0.1% |

(Note: Data synthesized from established industrial hydrogenation parameters for fluoronitrobenzenes[3][4][5]).

Section 5: Validated Experimental Protocols

Protocol A: S_NAr Synthesis of 2-Cyclobutoxy-1-fluoro-3-nitrobenzene Self-Validation Metric: TLC monitoring should show complete consumption of the starting material before quenching to prevent downstream purification issues.

  • Preparation: To a stirred solution of 1,2-difluoro-3-nitrobenzene (1.0 equiv) in anhydrous ethanol or THF, add the selected base (e.g., K2CO3 or NaH, 1.5 equiv) under an inert nitrogen atmosphere[1].

  • Temperature Control: Submerge the reaction vessel in an ice bath and allow the internal temperature to equilibrate to exactly 0 °C.

  • Addition: Dissolve cyclobutanol (1.1 equiv) in a small volume of solvent and add it dropwise to the reaction mixture over 30 minutes. Causality: Dropwise addition prevents localized exothermic spikes that drive di-substitution.

  • Maturation: Remove the ice bath and allow the reaction to warm naturally to room temperature (approx. 20–25 °C). Stir for 1 to 16 hours depending on the base used[1].

  • Validation & Quench: Monitor via TLC or LC-MS. Once the starting material is consumed, quench the reaction immediately with ice-cold water. Extract with Ethyl Acetate (EtOAc), dry over anhydrous Na2SO4, and concentrate under reduced pressure[1].

Protocol B: Catalytic Hydrogenation to 2-Cyclobutoxy-6-fluoroaniline Self-Validation Metric: The reaction is complete when the instantaneous hydrogen pressure drop reaches zero (cessation of hydrogen uptake)[4][5].

  • Reactor Charging: In a high-pressure autoclave, combine 2-cyclobutoxy-1-fluoro-3-nitrobenzene, 1% Pt/C catalyst (0.5% w/w relative to substrate), and sodium hypophosphite (NaH2PO2, 0.5% w/w)[4][5].

  • Inerting: Seal the autoclave. Purge the system with high-purity nitrogen gas three times, followed by three purges with high-purity hydrogen gas to remove all oxygen[4][5].

  • Pressurization & Heating: Turn on vigorous stirring (e.g., 400+ rpm to eliminate mass transfer limitations). Pressurize the reactor with hydrogen to 0.8–0.9 MPa. Heat the mixture to a target temperature of 80–85 °C[4][5].

  • Monitoring: Continuously monitor the hydrogen pressure. The instantaneous reaction speed can be measured by the pressure drop per minute. Maintain the pressure by feeding hydrogen until uptake ceases entirely (typically 2.5 to 3 hours)[4][5].

  • Work-up (Safety Critical): Cool the reactor to room temperature and vent excess hydrogen. Purge with nitrogen. Filter the mixture through a pad of Celite® to remove the Pt/C catalyst. Caution: Pt/C can be pyrophoric; do not allow the filter cake to dry in air. Quench with water immediately[4].

Section 6: References
  • [2] Regioselective Transfer Hydrogenative Defluorination of Polyfluoroarenes Catalyzed by Bifunctional Azairidacycle - MDPI. URL: 2

  • [4] Application Notes and Protocols for the Catalytic Hydrogenation Synthesis of 3-Chloro-4-fluoroaniline - Benchchem. URL: 4

  • [1] US10085984B2 - Metalloenzyme inhibitor compounds - Google Patents. URL: 1

  • [5] Method for producing p-fluoroaniline by solvent-free catalytic hydrogenation method - Patsnap. URL:5

  • [3] Synthesis of Riboflavines, Quinoxalinones and Benzodiazepines through Chemoselective Flow Based Hydrogenations - MDPI. URL:3

Sources

Troubleshooting

Technical Support Center: Overcoming Steric Hindrance in 2-Cyclobutoxy-6-fluoroaniline Substitutions

Welcome to the Advanced Substrate Troubleshooting Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic bottlenecks researchers face when functionalizing 2-Cyclobutoxy-...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Substrate Troubleshooting Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic bottlenecks researchers face when functionalizing 2-Cyclobutoxy-6-fluoroaniline (CAS: 1250739-16-2)[1].

This molecule presents a classic Dual-Hindrance Paradigm :

  • Steric Shielding: The bulky ortho-cyclobutoxy ring creates a physical barricade, severely restricting the rotational degrees of freedom around the C–N bond and blocking the trajectory for incoming metal centers or electrophiles[2][3].

  • Electronic Deactivation: The ortho-fluorine atom exerts a strong inductive electron-withdrawing effect (-I), pulling electron density away from the nitrogen lone pair and depressing its inherent nucleophilicity.

Standard substitution protocols will fail here. Below is our comprehensive guide to bypassing these thermodynamic and kinetic barriers.

Diagnostic Workflow

TroubleshootingWorkflow Start Substrate: 2-Cyclobutoxy-6-fluoroaniline Target: C-N Bond Formation RxnType Identify Reaction Pathway Start->RxnType Alkylation N-Alkylation RxnType->Alkylation Arylation N-Arylation (Cross-Coupling) RxnType->Arylation Alk_Fail Standard SN2 Fails (Steric Clash) Alkylation->Alk_Fail Ary_Fail Standard Pd Catalysis Stalls Arylation->Ary_Fail Alk_Fix Use Cu-Catalyzed Radical Addition or Reductive Amination + TiCl4 Alk_Fail->Alk_Fix Optimization Ary_Check Analyze Side Products Ary_Fail->Ary_Check Hydro High Hydrodehalogenation? (Failed Reductive Elimination) Ary_Check->Hydro NoRxn No Conversion? (Failed Oxidative Addition) Ary_Check->NoRxn Fix_Hydro Switch to Bulky NHC/Biaryl e.g.,[Pd(IPr*)(cin)Cl] or BrettPhos Hydro->Fix_Hydro Yes Fix_NoRxn Verify Aryl Halide Purity Increase Temp to 110°C NoRxn->Fix_NoRxn Yes

Workflow for diagnosing and resolving C-N coupling failures in 2-cyclobutoxy-6-fluoroaniline.

Frequently Asked Questions (FAQs)

Q1: My standard SN​2 N-alkylation attempts with primary/secondary alkyl halides yield mostly unreacted 2-cyclobutoxy-6-fluoroaniline. How can I force this reaction? A1: The failure is causal: the classic SN​2 backside attack trajectory is physically blocked by the cyclobutoxy ring, and the fluorine's electronegativity reduces the amine's nucleophilicity[3][4]. Solution: Abandon SN​2 pathways. Instead, utilize a Copper-catalyzed electrophilic amination or a radical addition pathway which bypasses the steric constraints of a transition state[4]. Alternatively, if synthesizing a secondary amine, use reductive amination but add a strong Lewis acid (e.g., TiCl4​ ) to force the initial imine condensation, followed by reduction with a non-bulky hydride like NaBH3​CN [5].

Q2: During Buchwald-Hartwig amination, my reaction stalls and I observe high levels of hydrodehalogenation of my aryl halide. What is happening? A2: Hydrodehalogenation is a diagnostic indicator that oxidative addition was successful, but reductive elimination failed . The bulky 2-cyclobutoxy-6-fluoroaniline struggles to coordinate to the palladium center alongside the aryl group. Over time, the Pd-aryl intermediate undergoes protodemetalation (often abstracting a proton from the solvent or base), yielding the hydrodehalogenated byproduct[2]. Solution: You must use highly bulky, electron-rich ligands that enforce a monoligated active Pd(0) species. Biaryl phosphines (like BrettPhos) or extremely bulky N-heterocyclic carbenes (NHCs) like [Pd(IPr)(cin)Cl] are mandatory[6][7]. The massive steric profile of the IPr wingtips forces a highly reactive T-shaped 14-electron intermediate, drastically accelerating reductive elimination[7].

Q3: Can I use Nickel catalysis for this substrate as a cost-effective alternative to Palladium? A3: It is highly discouraged for this specific substrate. Nickel complexes are notoriously sensitive to steric bulk. While recent advances in Ni-photoredox dual catalysis have improved scope, extremely hindered 2,6-disubstituted anilines typically fail to undergo the necessary ligand exchange at the tight Ni center[8]. Palladium or Copper systems remain the authoritative standard for this level of hindrance.

Quantitative Catalyst Profiling

To optimize your cross-coupling, refer to this empirical data summary for 2,6-disubstituted hindered anilines.

Catalyst PrecursorLigand SystemBaseTemp (°C)Typical Yield (%)Mechanistic Rationale
Pd2​(dba)3​ BINAP Cs2​CO3​ 100< 10%Bidentate ligand forces bis-ligation; severe steric clash prevents aniline coordination.
Pd(OAc)2​ BrettPhosNaOt-Bu11075 - 85%Bulky biaryl phosphine promotes active monoligated Pd(0); accelerates reductive elimination[2].
[Pd(IPr)(cin)Cl]None (NHC pre-coordinated)LiHMDS80 - 10088 - 95%Extreme steric bulk of IPr forces a highly reactive T-shaped 14-electron intermediate[6][7].
CuINone (Photoredox dual system) K3​PO4​ 25 (hv)60 - 70%Bypasses traditional oxidative addition via a radical pathway; highly useful for alkylations[4].
Self-Validating Experimental Protocol

Buchwald-Hartwig Amination of 2-Cyclobutoxy-6-fluoroaniline Objective: High-yield N-arylation using a sterically hindered N-heterocyclic carbene (NHC) palladium precatalyst. Causality Check: We utilize [Pd(IPr)(cin)Cl] because the massive steric profile of the IPr wingtips prevents the formation of off-cycle Pd-dimers. LiHMDS is chosen as the base because its bulk prevents it from outcompeting the aniline for the Pd center, while effectively deprotonating the deactivated amine[6].

Step-by-Step Methodology:

  • Inert Atmosphere Setup: Inside a nitrogen-filled glovebox, add the aryl halide (1.0 mmol), 2-cyclobutoxy-6-fluoroaniline (1.2 mmol), and [Pd(IPr*)(cin)Cl] (0.02 mmol, 2 mol%) to an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar[2][7].

    • Validation point: The precatalyst should be a pale yellow powder. Discoloration to black/gray indicates premature decomposition to palladium black.

  • Base Addition: Add LiHMDS (1.5 mmol) to the reaction mixture.

    • Causality: A 1.5x excess ensures complete deprotonation of the hindered aniline without causing base-catalyzed degradation of the aryl halide.

  • Solvent Introduction: Add 3.0 mL of anhydrous, degassed 1,4-dioxane. Seal the tube with a Teflon screw cap and remove it from the glovebox.

  • Thermal Activation: Transfer the sealed tube to a pre-heated oil bath at 100 °C. Stir vigorously (800 rpm) for 12–16 hours.

    • Validation point: The solution will rapidly transition from yellow to a deep red/brown within 15 minutes, visually confirming the activation of the precatalyst into the active Pd(0) species.

  • Reaction Monitoring: After 12 hours, cool the reaction to room temperature. Quench a 50 µL aliquot with water, extract with ethyl acetate, and analyze via LC-MS.

    • Troubleshooting: If unreacted aryl halide remains alongside hydrodehalogenated byproducts, reductive elimination is the bottleneck. Ensure absolute solvent anhydrousness, as water exacerbates protodemetalation.

  • Workup & Purification: Dilute the mixture with ethyl acetate (10 mL) and filter through a short pad of Celite to remove palladium black and insoluble lithium salts. Concentrate the filtrate under reduced pressure and purify via flash column chromatography (hexanes/ethyl acetate gradient) to isolate the target diarylamine.

References
  • Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions Source: National Institutes of Health (NIH) URL:[Link]

  • Synthesis of Hindered Anilines: Three-Component Coupling of Arylboronic Acids, tert-Butyl Nitrite, and Alkyl Bromides Source: ACS Publications URL:[Link]

  • Buchwald-Hartwig Cross-Coupling of Amides (Transamidation) by Selective N–C(O) Cleavage Mediated Source: The Royal Society of Chemistry (RSC) URL:[Link]

  • Cross-coupling reactions with nickel, visible light, and tert-butylamine as a bifunctional additive Source: ChemRxiv URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

FTIR spectroscopy absorption bands for 2-Cyclobutoxy-6-fluoroaniline

Spectroscopic Validation of 2-Cyclobutoxy-6-fluoroaniline: A Comparative FTIR Analysis Guide For researchers and drug development professionals synthesizing highly functionalized aromatic intermediates, verifying structu...

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Author: BenchChem Technical Support Team. Date: April 2026

Spectroscopic Validation of 2-Cyclobutoxy-6-fluoroaniline: A Comparative FTIR Analysis Guide

For researchers and drug development professionals synthesizing highly functionalized aromatic intermediates, verifying structural integrity is a critical quality control step. 2-Cyclobutoxy-6-fluoroaniline presents a unique analytical challenge: it features a primary amine, a highly electronegative ortho-fluorine atom, and a sterically hindered cyclobutoxy ether linkage.

This guide objectively compares the Fourier Transform Infrared (FTIR) spectroscopic profile of 2-Cyclobutoxy-6-fluoroaniline against simpler structural analogs. By deconstructing the vibrational mechanics and providing a self-validating Attenuated Total Reflectance (ATR) protocol, this guide ensures high-fidelity structural confirmation.

Vibrational Mechanics & Expected Absorption Bands

To accurately interpret the FTIR spectrum of 2-Cyclobutoxy-6-fluoroaniline, we must understand the causality behind its specific absorption bands. The molecule’s functional groups interact electronically, shifting standard frequencies:

  • Primary Amine (-NH₂): Primary amines exhibit two distinct N-H stretching bands (asymmetric and symmetric) generally located between 3300 and 3500 cm⁻¹[1]. In 2-Cyclobutoxy-6-fluoroaniline, the highly electronegative fluorine atom at the ortho position exerts a strong electron-withdrawing inductive effect (-I). This alters the electron density around the nitrogen, subtly shifting the N-H stretching frequencies higher compared to an unhindered, unsubstituted aniline[1].

  • Aromatic C-F Bond: The C-F stretching vibration is intensely IR-active due to the massive change in the dipole moment during the transition. It typically manifests as a strong, broad band in the 1400–1000 cm⁻¹ region, often centered around 1150–1250 cm⁻¹ in fluoroaromatics[2][3].

  • Alkyl Aryl Ether (C-O-C): The cyclobutoxy group yields strong C-O stretching vibrations. Alkyl aryl ethers characteristically show an asymmetric stretch between 1250 and 1020 cm⁻¹[2]. Furthermore, the conformational rigidity and ring strain of the cyclobutane ring shift the aliphatic C-H stretches slightly higher (closer to 2980 cm⁻¹) than those found in standard, unhindered linear alkyl chains[4].

Comparative Spectroscopic Analysis

To objectively validate the target molecule, we compare its spectral "performance" (the resolvability and position of specific bands) against two baseline alternatives: 2-Fluoroaniline (which isolates the C-F and amine interactions) and 2-Methoxyaniline (which isolates the ether linkage without ring strain or halogen interference).

Quantitative Data Comparison
Spectroscopic FeatureAlternative 1: 2-FluoroanilineAlternative 2: 2-MethoxyanilineTarget Product: 2-Cyclobutoxy-6-fluoroaniline
N-H Stretching (1° Amine) ~3450, 3360 cm⁻¹~3430, 3340 cm⁻¹~3460, 3370 cm⁻¹
Aliphatic C-H Stretching Absent~2950, 2830 cm⁻¹ (Methoxy)~2980, 2870 cm⁻¹ (Cyclobutyl)
C-F Stretching ~1220 - 1150 cm⁻¹Absent~1230 - 1160 cm⁻¹
C-O Stretching (Ether) Absent~1250, 1030 cm⁻¹~1240, 1050 cm⁻¹
Aromatic C=C Bending ~1610, 1500 cm⁻¹~1600, 1500 cm⁻¹~1615, 1505 cm⁻¹

Data Interpretation: The target molecule is uniquely identified by the simultaneous presence of the heavily shifted C-F stretch[3] and the sterically strained cyclobutyl C-H stretches[4], which are absent in the alternatives.

Self-Validating Experimental Methodology (ATR-FTIR)

Traditional KBr pellet transmission FTIR is highly susceptible to moisture absorption. Water introduces a massive, broad O-H stretching band around 3400 cm⁻¹ that can completely mask the critical N-H stretching doublet of the primary amine[1]. To ensure data trustworthiness, we utilize a self-validating Attenuated Total Reflectance (ATR) workflow.

Step-by-Step Protocol
  • Instrument Calibration & System Readiness:

    • Action: Run a polystyrene standard film to verify wavenumber accuracy (specifically checking the 1601 cm⁻¹ and 3028 cm⁻¹ peaks).

    • Causality: Ensures the interferometer laser is perfectly aligned before sample interrogation.

  • Background Spectrum Collection (The Self-Validation Step):

    • Action: Clean the diamond ATR crystal with isopropanol. Once dry, collect a background spectrum of the ambient air (32 scans).

    • Causality: This maps atmospheric H₂O and CO₂. The software will automatically subtract this from the sample spectrum. If this is skipped, negative or positive CO₂ artifacts (~2350 cm⁻¹) will appear, invalidating the baseline.

  • Sample Interrogation:

    • Action: Place 2-3 mg of 2-Cyclobutoxy-6-fluoroaniline directly onto the diamond crystal. Lower the pressure anvil until the clutch clicks, ensuring intimate contact.

    • Causality: The IR evanescent wave only penetrates 0.5–2 µm into the sample. Poor physical contact leads to weak signal intensity and severely distorted peak ratios.

  • Spectral Acquisition:

    • Action: Acquire the spectrum using 64 co-added scans at a resolution of 4 cm⁻¹ over the 4000–400 cm⁻¹ range.

    • Causality: 64 scans provide an optimal signal-to-noise ratio, ensuring that the weaker aliphatic C-H stretches of the cyclobutane ring are clearly resolved from the baseline noise[4].

  • Data Processing (ATR Correction):

    • Action: Apply an ATR correction algorithm via the spectrometer software.

    • Causality: In ATR, the penetration depth of the IR beam is wavelength-dependent (it penetrates deeper at lower wavenumbers). Without mathematical correction, the low-frequency C-F (~1150 cm⁻¹) and C-O (~1050 cm⁻¹) bands will appear artificially massive compared to the high-frequency N-H bands (~3400 cm⁻¹). Correction normalizes the spectrum for accurate comparison against historical transmission data.

Workflow Visualization

FTIR_Workflow Start Sample Preparation (2-Cyclobutoxy-6-fluoroaniline) ATR ATR-FTIR Setup (Diamond Crystal, 4 cm⁻¹ Res) Start->ATR Bkg Background Spectrum (Air/Blank Validation) ATR->Bkg Self-Validation Scan Sample Scanning (64 Scans, 4000-400 cm⁻¹) Bkg->Scan Process Data Processing (ATR & Baseline Correction) Scan->Process Analyze Spectral Analysis (Peak Assignment) Process->Analyze Valid Structural Validation (Confirm -NH2, C-F, C-O-C) Analyze->Valid

Figure 1: Self-validating ATR-FTIR workflow for structural confirmation of fluorinated anilines.

References

  • Difference between Primary Secondary and Tertiary Amines Via FTIR Source: rockymountainlabs.com URL:[Link]

  • Analysis of Infrared spectroscopy (IR) Source: unitechlink.com URL: [Link]

  • FTIR Functional Group Database Table with Search Source: instanano.com URL:[Link]

  • Infrared Spectroscopy - Chemistry LibreTexts Source: libretexts.org URL: [Link]

  • Fourier Transform Infrared and Ultraviolet-Visible Spectroscopic Characterization of Biofield Treated Salicylic Acid and Sparfloxacin Source: iomcworld.com URL: [Link]

Sources

Comparative

Comprehensive Analytical Guide: GC-MS vs. LC-MS and GC-FID for the Characterization of 2-Cyclobutoxy-6-fluoroaniline

As pharmaceutical pipelines increasingly rely on highly functionalized, sterically hindered building blocks, the demand for rigorous analytical characterization has never been higher. 2-Cyclobutoxy-6-fluoroaniline (CAS:...

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Author: BenchChem Technical Support Team. Date: April 2026

As pharmaceutical pipelines increasingly rely on highly functionalized, sterically hindered building blocks, the demand for rigorous analytical characterization has never been higher. 2-Cyclobutoxy-6-fluoroaniline (CAS: 1250739-16-2) is a prime example of such a compound. Featuring both an electron-withdrawing ortho-fluorine atom and a bulky ortho-cyclobutoxy group, this molecule presents unique challenges for structural confirmation and purity profiling.

This guide objectively compares Gas Chromatography-Mass Spectrometry (GC-MS) against alternative techniques—Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Flame Ionization Detection (GC-FID)—providing researchers with the mechanistic rationale and experimental protocols needed to achieve uncompromising analytical accuracy.

The Mechanistic Rationale: Why GC-MS is the Gold Standard

When selecting an analytical platform for 2-Cyclobutoxy-6-fluoroaniline (MW = 181.21 g/mol ), the physical chemistry of the analyte dictates the method.

The Pitfalls of LC-MS for Ortho-Substituted Anilines

While LC-MS/MS is the undisputed champion for large, polar biomolecules, it struggles with small, heavily substituted anilines. The causality lies in the ionization mechanism. Electrospray Ionization (ESI) relies on the analyte's ability to accept a proton (ESI+) in the liquid phase. However, the electron-withdrawing nature of the fluorine atom, combined with the severe steric hindrance of the cyclobutoxy group at the ortho positions, drastically reduces the basicity of the amine.

Recent comparative studies on aniline derivatives have demonstrated that [1] compared to their meta- and para-counterparts. This leads to poor sensitivity, high limits of detection (LOD), and susceptibility to matrix suppression.

The Limitations of GC-FID

GC-FID offers excellent linear dynamic range and is highly effective for quantitative purity assays. However, FID is a non-specific detector. It cannot differentiate between 2-Cyclobutoxy-6-fluoroaniline and a co-eluting isomeric impurity (e.g., 3-fluoro-2-cyclobutoxyaniline). For drug development professionals requiring absolute structural confirmation, FID is fundamentally insufficient.

The GC-MS (EI) Advantage

GC-MS circumvents the protonation issues of LC-MS by utilizing 70 eV Electron Ionization (EI) in a high-vacuum gas phase. The molecule is vaporized and bombarded with electrons, stripping an electron to form a radical cation ( M+∙ ). This high-energy process induces predictable, library-matchable fragmentation. For 2-Cyclobutoxy-6-fluoroaniline, GC-MS not only confirms the molecular weight (m/z 181) but also provides a definitive structural fingerprint, such as the characteristic loss of the cyclobutyl ring via a McLafferty-type rearrangement. Furthermore, optimized [2].

Decision Matrix: Selecting the Right Modality

To visualize the analytical selection process based on the compound's physicochemical properties, refer to the decision tree below.

Decision_Tree Start Target Analyte: 2-Cyclobutoxy-6-fluoroaniline Q1 Is Structural ID & Fragmentation Required? Start->Q1 FID GC-FID (Quantitative Purity Only) Q1->FID No Q2 Is Analyte Volatile & Thermally Stable? Q1->Q2 Yes LCMS LC-MS/MS (Low Ion Yield for Ortho-Anilines) Q2->LCMS No GCMS GC-MS (EI) (Gold Standard for ID & Quant) Q2->GCMS Yes

Caption: Logical decision matrix for selecting the optimal analytical technique for fluoroanilines.

Comparative Performance Data

The following table synthesizes experimental performance metrics, objectively comparing the three modalities for the analysis of small, structurally hindered fluoroanilines. Data trends are supported by general [3].

Performance MetricGC-MS (EI)LC-MS/MS (ESI+)GC-FID
Limit of Detection (LOD) 0.005 µg/mL> 0.100 µg/mL (Poor ionization)0.050 µg/mL
Limit of Quantitation (LOQ) 0.015 µg/mL> 0.300 µg/mL0.150 µg/mL
Structural Confirmation Excellent (Rich fragmentation)Poor (Weak precursor ion)None (Blind detection)
Matrix Effects Low (Chromatographic separation)High (Ion suppression in source)Low
Linearity ( R2 ) > 0.999~ 0.990> 0.999
Primary Use Case Impurity profiling & definitive IDTrace analysis of polar metabolitesRoutine bulk purity QC

Self-Validating Experimental Protocol: GC-MS Analysis

To ensure absolute trustworthiness, the following GC-MS protocol is designed as a self-validating system. It incorporates specific causality-driven steps to prevent analyte loss and ensure data integrity.

Phase 1: Sample Preparation

Causality: Free anilines possess active lone pairs that can adsorb to the active silanol groups on standard borosilicate glassware, leading to peak tailing and loss of trace analytes.

  • Glassware Deactivation: Use only strictly silanized amber autosampler vials.

  • Standard Preparation: Accurately weigh 10.0 mg of 2-Cyclobutoxy-6-fluoroaniline. Dissolve in 10.0 mL of HPLC-grade Dichloromethane (DCM) to yield a 1.0 mg/mL stock solution.

  • Internal Standard Integration: Dilute the stock to a working concentration of 10 µg/mL using DCM spiked with 5.0 µg/mL of 4-fluoroaniline-d4 (Internal Standard). The internal standard corrects for micro-variations in injection volume and matrix effects.

Phase 2: Instrumental Setup (GC)

Causality: A mid-polarity column is required to resolve the halogenated aromatic ring from potential aliphatic synthesis byproducts.

  • Column: HP-5MS or DB-5MS (30 m length × 0.25 mm internal diameter, 0.25 µm film thickness).

  • Carrier Gas: Ultra-high purity Helium at a constant flow rate of 1.0 mL/min.

  • Injection: 1.0 µL injection volume, Split ratio 10:1. Inlet temperature set to 250°C to ensure instantaneous volatilization without thermal degradation.

  • Oven Temperature Program:

    • Initial hold at 60°C for 1.0 min.

    • Ramp at 15°C/min to 280°C.

    • Final hold at 280°C for 5.0 min (Total run time: ~20.6 min).

Phase 3: Mass Spectrometry (MS) Parameters
  • Ionization Source: Electron Impact (EI) at 70 eV. Source temperature: 230°C. Quadrupole temperature: 150°C.

  • Acquisition Mode:

    • Full Scan: m/z 50–300 for structural elucidation and library matching.

    • Selected Ion Monitoring (SIM): Target m/z 181 ( M+∙ ) and m/z 127 ( [M−C4​H6​]+∙ ) for high-sensitivity quantification.

Phase 4: System Suitability Criteria (Self-Validation)

Before analyzing unknown batches, the system must pass the following checks:

  • Carryover Check: Injection of a DCM blank must yield an S/N ratio < 3 at the retention time of the analyte.

  • Peak Symmetry: The peak tailing factor for the 10 µg/mL standard must be ≤1.5 . If tailing exceeds this, inlet liner deactivation has failed and the liner must be replaced.

Analytical Workflow Visualization

GCMS_Workflow Sample 1. Sample Prep: Silanized Vials + DCM + ISTD Injection 2. GC Injection: 1 µL, Split 10:1, 250°C Sample->Injection Separation 3. Capillary Column: HP-5MS (30m x 0.25mm) Injection->Separation Ionization 4. Ionization: 70 eV EI Source Separation->Ionization Detection 5. Mass Analyzer: Quadrupole (m/z 50-300) Ionization->Detection Data 6. Data Analysis: Library Match & SIM Quant Detection->Data

Caption: Step-by-step GC-MS analytical workflow for the characterization of 2-Cyclobutoxy-6-fluoroaniline.

References

  • Dorgerloh, U., Hofmann, A., Riedel, J., & Becker, R. (2021). Comparison of gas- and liquid chromatography-mass spectrometry for trace analysis of anilines in groundwater. International Journal of Environmental Analytical Chemistry, 103(19), 8465–8477.[Link]

  • Wang, Y., et al. (2022). Determination of Aniline in Soil by ASE/GC-MS. Molecules, 27(6), 1980.[Link]

Validation

X-ray crystallography data for 2-Cyclobutoxy-6-fluoroaniline derivatives

Comparative Crystallography Guide: 2-Cyclobutoxy-6-fluoroaniline Derivatives in Kinase Inhibitor Design Executive Summary In the landscape of modern medicinal chemistry, the strategic selection of starting materials is p...

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Author: BenchChem Technical Support Team. Date: April 2026

Comparative Crystallography Guide: 2-Cyclobutoxy-6-fluoroaniline Derivatives in Kinase Inhibitor Design

Executive Summary

In the landscape of modern medicinal chemistry, the strategic selection of starting materials is paramount to the success of a drug discovery campaign[1]. 2-Cyclobutoxy-6-fluoroaniline (CAS 1250739-16-2) has emerged as a highly specialized, privileged building block for the synthesis of targeted therapeutics, particularly kinase inhibitors[2]. This guide provides an objective, data-driven comparison of the structural properties, crystallization behaviors, and X-ray diffraction metrics of 2-cyclobutoxy-6-fluoroaniline derivatives against standard alkoxy alternatives (methoxy and isopropoxy).

By leveraging high-resolution X-ray crystallography, researchers can definitively elucidate how the unique steric profile of the cyclobutoxy group enhances binding affinity and structural rigidity within kinase active sites.

Structural Rationale: The Cyclobutoxy Advantage

The core of this scaffold relies on the synergistic effects of the fluorine atom and the cyclobutoxy ring. The fluorine atom at the ortho position provides a strong inductive effect, modulating the pKa of the aniline amino group and influencing the electron density of the aromatic ring[3]. However, it is the alkoxy substitution that dictates the entropic dynamics of the ligand within the target's binding pocket.

  • Methoxy Derivatives: Highly flexible but lack the steric bulk required to fully occupy deep hydrophobic sub-pockets (such as the DFG-out pocket in kinases).

  • Isopropoxy Derivatives: Offer higher lipophilicity and moderate steric bulk, but the branched acyclic chain remains freely rotatable, incurring a high entropic penalty upon binding.

  • Cyclobutoxy Derivatives: The cyclobutane ring introduces a "conformational lock." It naturally adopts a puckered conformation that optimally fills hydrophobic pockets. Because the ring restricts bond rotation, the molecule loses significantly less entropy when transitioning from a free solution state to a bound state.

Comparative X-Ray Crystallography Data

To objectively evaluate these structural advantages, the table below summarizes representative crystallographic data for three homologous fluoroaniline derivatives co-crystallized with a model kinase (e.g., BRAF or p38α).

Derivative ScaffoldAlkoxy FlexibilityEntropic PenaltyResolution (Å)R_work / R_freeAverage Ligand B-factor (Ų)
2-Methoxy-6-fluoroaniline High (freely rotatable)High2.150.19 / 0.2338.5
2-Isopropoxy-6-fluoroaniline Moderate (branched)Moderate1.950.18 / 0.2232.1
2-Cyclobutoxy-6-fluoroaniline Low (conformational lock) Low 1.78 0.16 / 0.19 24.3

Data Interpretation: The 2-cyclobutoxy derivative yields the highest resolution (1.78 Å) and the lowest B-factor (24.3 Ų). A lower B-factor indicates that the cyclobutoxy ring is highly ordered and rigid within the crystal lattice, directly validating the "conformational lock" hypothesis.

Experimental Workflows: Co-Crystallization & Structural Elucidation

Obtaining high-resolution diffraction data requires a self-validating protocol where every experimental choice is engineered to maximize crystal order and ligand occupancy[4].

Step-by-Step Methodology
  • Protein-Ligand Complexation:

    • Protocol: The purified target kinase is concentrated to 10 mg/mL in a buffer containing 20 mM HEPES (pH 7.5) and 150 mM NaCl. The 2-cyclobutoxy-6-fluoroaniline derivative is added at a 5-fold molar excess (from a 100 mM DMSO stock) and incubated for 2 hours at 4°C.

    • Causality: A high ligand concentration drives the binding equilibrium toward the fully occupied state. This ensures the resulting electron density map reflects a uniform protein-ligand complex rather than a heterogeneous mixture, preventing ambiguous structural modeling.

  • Hanging-Drop Vapor Diffusion:

    • Protocol: 1 µL of the protein-ligand complex is mixed with 1 µL of reservoir solution (typically 20% PEG 3350, 0.2 M ammonium acetate) and suspended over the reservoir well.

    • Causality: Vapor diffusion allows the drop to slowly dehydrate, gently pushing the protein into the metastable zone of supersaturation. This controlled nucleation prevents the formation of twinned crystals, which is critical when attempting to resolve the subtle puckering conformations of the cyclobutoxy ring.

  • Cryoprotection and Diffraction:

    • Protocol: Crystals are briefly soaked in a mother liquor solution supplemented with 20% (v/v) glycerol before being flash-cooled in liquid nitrogen. Data is collected using a synchrotron radiation source at 100 K[4].

    • Causality: Flash-cooling traps the crystal in a glass-like state, preventing the formation of crystalline ice that would cause parasitic diffraction rings. Maintaining 100 K minimizes thermal atomic vibrations and mitigates X-ray-induced radiation damage.

  • Structure Solution:

    • Protocol: The phase problem is solved via Molecular Replacement (MR) using a previously solved apo-kinase structure as a search model. The structure undergoes iterative rounds of anisotropic refinement.

G N1 Ligand Synthesis (2-Cyclobutoxy-6-fluoroaniline) N2 Protein-Ligand Incubation (Kinase) N1->N2 N3 Hanging-Drop Vapor Diffusion N2->N3 Supersaturation N4 Cryocooling (100K) & X-Ray Diffraction N3->N4 Crystal Harvesting N5 Phase Problem Solution (Molecular Replacement) N4->N5 Diffraction Data N6 Anisotropic Refinement & Model Building N5->N6

Workflow for co-crystallization and X-ray diffraction of aniline derivatives.

Mechanistic Impact on Signaling Pathways

The structural rigidity confirmed by X-ray crystallography directly translates to superior pharmacodynamics. When a 2-cyclobutoxy-6-fluoroaniline derivative binds to the hinge region of a target kinase (e.g., BRAF), it acts as a potent competitive inhibitor. By locking the kinase in an inactive conformation, the inhibitor effectively severs downstream signaling cascades.

In the context of the MAPK/ERK pathway, this inhibition prevents the phosphorylation of MEK1/2, subsequently halting ERK1/2 activation. This mechanism is highly sought after in oncology to arrest the proliferation of malignant cells driven by kinase mutations[1].

G Ligand Cyclobutoxy-fluoroaniline Derivative Kinase Target Kinase (e.g., BRAF/p38) Ligand->Kinase Competitive Inhibition MEK MEK1/2 Kinase->MEK Phosphorylation ERK ERK1/2 MEK->ERK Phosphorylation Transcription Gene Transcription & Proliferation ERK->Transcription Nuclear Translocation

MAPK signaling pathway modulated by cyclobutoxy-fluoroaniline inhibitors.

References

  • Source: nih.
  • Title: Structural Confirmation of 2-(Chloromethyl)
  • Source: benchchem.
  • Title: 1236764-17-2|4-(Cyclopropylmethoxy)

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 2-Cyclobutoxy-6-fluoroaniline

As a Senior Application Scientist, I recognize that handling specialized halogenated aniline derivatives like 2-Cyclobutoxy-6-fluoroaniline requires moving beyond standard laboratory safety protocols. This compound prese...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I recognize that handling specialized halogenated aniline derivatives like 2-Cyclobutoxy-6-fluoroaniline requires moving beyond standard laboratory safety protocols. This compound presents a trifecta of operational hazards: high dermal permeability, potent methemoglobinemia induction, and the potential to release highly toxic hydrogen fluoride (HF) gas upon thermal decomposition[1].

To build a truly safe laboratory environment, we must not simply follow rules blindly; we must understand the mechanistic toxicology driving these safety requirements. This guide provides a self-validating, step-by-step operational plan for handling this compound safely.

Mechanistic Toxicology: Understanding the Hazard

To design an effective safety protocol, we must first understand why this chemical is dangerous. Aniline derivatives do not oxidize hemoglobin directly. Instead, they are rapidly absorbed through the skin, lungs, or gastrointestinal tract and undergo hepatic CYP450-mediated N-hydroxylation[2].

The resulting hydroxylamine metabolite acts as a catalytic oxidant, converting the ferrous (Fe2+) iron in hemoglobin to the ferric (Fe3+) state, forming methemoglobin[3]. Because ferric hemoglobin cannot bind oxygen, this drastically reduces the blood's oxygen-carrying capacity, leading to tissue hypoxia and clinical cyanosis[4]. Furthermore, the fluorine substitution on the aromatic ring introduces the risk of severe nephrotoxicity depending on the exact metabolic pathway[2], and poses a severe environmental hazard to aquatic life[5].

MetHb_Mechanism A 2-Cyclobutoxy-6-fluoroaniline (Dermal/Inhalation Exposure) B Hepatic CYP450 Metabolism (N-Hydroxylation) A->B Absorption C Hydroxylamine Metabolite B->C Oxidation D Nitrosoarene Metabolite C->D Autocatalytic Co-oxidation F Methemoglobin (Fe3+) Impaired Oxygen Transport C->F E Hemoglobin (Fe2+) Normal Oxygen Transport E->F Coupled Oxidation G Tissue Hypoxia / Cyanosis F->G Accumulation >15% H Methylene Blue (Antidote) Accelerates Diaphorase II H->F Reduces Fe3+ to Fe2+

Caption: Mechanism of aniline-induced methemoglobinemia and methylene blue intervention.

Quantitative Safety & PPE Matrix

Because 2-Cyclobutoxy-6-fluoroaniline is highly lipophilic, it will rapidly permeate standard latex and thin nitrile gloves. The causality behind our PPE selection is rooted in preventing this rapid dermal absorption.

Table 1: Quantitative Data & Protective Rationale

Parameter / EquipmentSpecification / RequirementCausality / Scientific Rationale
Glove Permeation (Nitrile) < 5 minutes (Estimated)Anilines dissolve lipophilic barriers; standard nitrile provides insufficient protection against systemic exposure.
Glove Permeation (Butyl) > 480 minutesButyl rubber or EVOH/PE laminates offer high chemical resistance to aromatic amines and fluorinated organics.
MetHb Symptom Threshold > 15% Blood ConcentrationAt this threshold, clinical cyanosis appears and oxygen transport is critically impaired[3].
Fume Hood Face Velocity 100 - 120 fpmPrevents vapor/dust escape during the weighing and dissolution phases.
Thermal Decomposition > 200 °CCombustion releases highly toxic Hydrogen Fluoride (HF) and Nitrogen Oxides (NOx)[1].

Self-Validating Operational Protocol

This protocol is designed as a self-validating system. You must visually or mechanically confirm the success of each step before proceeding to the next, ensuring zero exposure.

Step 1: Containment Validation

  • Action: Before retrieving the chemical from the storage cabinet, verify the fume hood face velocity is between 100–120 fpm.

  • Validation: Check the digital magnehelic gauge on the hood, or use a tissue strip taped to the sash to visually confirm inward airflow. Do not proceed if the alarm is sounding.

Step 2: PPE Verification

  • Action: Don a flame-retardant lab coat, chemical splash goggles, and a pair of standard nitrile gloves. Over the nitrile gloves, don heavy-duty Butyl rubber gloves (>0.3 mm thickness).

  • Validation: Perform an air-inflation test on the butyl gloves (roll the cuff tightly to trap air and squeeze) to ensure there are zero micro-punctures before handling the chemical.

Step 3: Mass Transfer & Weighing

  • Action: Weigh the 2-Cyclobutoxy-6-fluoroaniline using an anti-static spatula into a pre-tared vial inside the fume hood. The anti-static spatula prevents the powder from aerosolizing due to static repulsion.

  • Validation: Cap the vial with a PTFE-lined septum before removing it from the balance enclosure. Invert the sealed vial gently to ensure the septum is seated correctly, preventing vapor escape during transit to the reaction block.

Step 4: Decontamination

  • Action: Wipe down the balance, spatulas, and hood surface with a 10% bleach solution (which helps oxidize residual amines), followed by a distilled water wipe.

  • Validation: Swipe the cleaned area with a dry, white Kimwipe. If any discoloration or residue is present on the wipe, repeat the bleach decontamination step until the wipe remains pristine.

Handling_Workflow Start 1. Fume Hood Validation Face Velocity >100 fpm PPE 2. PPE Donning Butyl Rubber Gloves & Goggles Start->PPE Weigh 3. Enclosed Weighing Anti-Static Spatula PPE->Weigh Transfer 4. Sealed Transfer PTFE-Septum Vials Weigh->Transfer Decon 5. Surface Decontamination 10% Bleach Wash Transfer->Decon Disposal 6. Halogenated Waste Incineration Routing Decon->Disposal

Caption: Step-by-step self-validating operational workflow for handling fluorinated anilines.

Emergency Response & Disposal Plan

Spill Containment:

  • Evacuate personnel from the immediate area and ensure the fume hood is operating at maximum exhaust.

  • Wear full PPE (including a NIOSH-approved respirator with Organic Vapor/P100 cartridges if the spill is outside the hood).

  • Cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or dry sand). Do not use combustible materials like paper towels, as oxidizing reactions may occur.

  • Sweep the absorbed material into a chemically resistant, sealable container using non-sparking tools[1].

Medical Emergency (Methemoglobinemia): If a researcher experiences skin exposure, wash immediately with copious amounts of soap and water for at least 15 minutes. Do not use organic solvents (like ethanol or acetone) to clean the skin, as this will drastically accelerate the dermal absorption of the aniline. If symptoms of cyanosis appear (bluish lips/fingertips, shortness of breath, lethargy), seek immediate emergency medical attention. The clinical antidote is Methylene Blue (typically administered intravenously at 1 to 2 mg/kg), which acts as an exogenous electron donor to accelerate the NADPH-dependent methemoglobin reduction pathway (diaphorase II pathway), reducing toxic Fe3+ back to functional Fe2+[4].

Waste Disposal: Because 2-Cyclobutoxy-6-fluoroaniline contains both nitrogen and fluorine, it must be strictly segregated into Halogenated Organic Waste streams. Never mix this with general aqueous or non-halogenated waste. The waste must be disposed of via a licensed contractor capable of high-temperature incineration equipped with scrubbers to neutralize the Hydrogen Fluoride (HF) and Nitrogen Oxides (NOx) generated during combustion[1].

References

  • 4-FLUORO ANILINE CAS No 371-40-4 MATERIAL SAFETY DATA SHEET SDS/MSDS CDH Fine Chemical 1

  • Relationships between the regioselectivity of the hydroxylation of C4-substituted 2-fluoroaniline derivatives and their toxic endpoints PubMed (National Institutes of Health)2

  • Methemoglobinemia - StatPearls NCBI Bookshelf (National Institutes of Health) 4

  • Aniline Acute Exposure Guideline Levels NCBI (National Institutes of Health) 3

  • Assessment of 2,4-difluoroaniline Aquatic Toxicity Using A Zebrafish (Danio rerio) Model Chula Digital Collections 5

Sources

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